Ethyl 2-(1-benzofuran-4-yl)acetate

• CAS: 188111-47-9

Core Science & Biosynthesis

Comprehensive Technical Guide: Synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate

Abstract Ethyl 2-(1-benzofuran-4-yl)acetate is a critical pharmacophore building block utilized in the development of therapeutics targeting 5-HT receptors and various G-protein coupled receptors (GPCRs)[1]. This whitepaper details a robust, high-yielding, and regioselective three-step synthetic route starting from commercially available 4-bromobenzofuran. By leveraging modern palladium-catalyzed cross-coupling methodologies, this protocol circumvents the limitations of classical homologation strategies, ensuring scalable and reproducible access to the target ester.

Strategic Rationale & Retrosynthetic Analysis

Classical syntheses of benzofuran-4-acetic acid derivatives often rely on the functionalization of 3-hydroxyphenylacetic acid, which yields difficult-to-separate mixtures of 4- and 6-substituted isomers[1]. To enforce absolute regiocontrol, our retrosynthetic strategy disconnects the target molecule at the α-carbon via a transition-metal-catalyzed C–C bond formation.

The target ester is derived from 2-(1-benzofuran-4-yl)acetic acid via a standard Fischer esterification. The acetic acid intermediate is accessed through the saponification and decarboxylation of diethyl 2-(1-benzofuran-4-yl)malonate. This malonate intermediate is synthesized via a highly efficient of diethyl malonate with 4-bromobenzofuran[2].

Retrosynthetic pathway for Ethyl 2-(1-benzofuran-4-yl)acetate via Pd-catalyzed α-arylation.

Mechanistic Causality in the α-Arylation Strategy

The core of this synthetic route relies on the of active methylene compounds[2]. The use of a bulky, electron-rich phosphine ligand (e.g., tri-tert-butylphosphine, t -Bu 3​ P) is critical. The electron-rich nature of the ligand accelerates the oxidative addition of the Pd(0) species into the unactivated C(sp2)–Br bond of 4-bromobenzofuran. Concurrently, the steric bulk of the ligand promotes the rate-limiting reductive elimination step, preventing off-target β-hydride elimination and driving the catalytic cycle forward[3].

Mechanism of the Pd-catalyzed α-arylation of diethyl malonate with 4-bromobenzofuran.

Experimental Protocols & Self-Validating Systems

Step 1: Synthesis of Diethyl 2-(1-benzofuran-4-yl)malonate

• Mechanistic Rationale: We utilize Cs 2​ CO 3​ as a mild base to deprotonate diethyl malonate without hydrolyzing the ester moieties, ensuring a high local concentration of the enolate for transmetalation onto the Pd(II) center.

• Protocol:

  • To an oven-dried Schlenk flask under an argon atmosphere, add 4-bromobenzofuran (1.0 equiv, 10 mmol), Pd(dba) 2​ (0.02 equiv, 2 mol%), and Cs 2​ CO 3​ (1.5 equiv, 15 mmol).

  • Inject anhydrous toluene (30 mL), followed by diethyl malonate (1.2 equiv, 12 mmol) and a solution of t -Bu 3​ P (0.04 equiv, 4 mol% in toluene).

  • Heat the reaction mixture to 90 °C for 12 hours under vigorous stirring.

  • Cool to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate the filtrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc 9:1).

• Self-Validation (IPC): Quench a 50 µL reaction aliquot in EtOAc/H 2​ O. Analyze the organic layer via TLC (Hexanes:EtOAc 8:2, UV 254 nm). The disappearance of the 4-bromobenzofuran spot ( Rf​ ~0.7) and the emergence of a new, UV-active spot ( Rf​ ~0.4) confirms product formation.

Step 2: Hydrolysis and Decarboxylation to 2-(1-benzofuran-4-yl)acetic acid

• Mechanistic Rationale: Saponification of the diester generates a water-soluble dicarboxylate. Subsequent acidification and thermal decarboxylation via a 6-membered cyclic transition state expels CO 2​ , yielding the mono-carboxylic acid.

• Protocol:

  • Dissolve the purified malonate (1.0 equiv) in a 1:1 mixture of THF and EtOH (20 mL).

  • Add an aqueous solution of NaOH (4.0 equiv, 2 M) and stir at 60 °C for 4 hours.

  • Remove the organic solvents in vacuo, dilute the aqueous layer with water, and wash with diethyl ether to remove non-polar impurities.

  • Acidify the aqueous layer to pH 1 using concentrated HCl (aq) at 0 °C. Extract the precipitated dicarboxylic acid into EtOAc (3 × 20 mL).

  • Concentrate the organic layer and heat the neat residue to 150 °C under a nitrogen stream for 2 hours to induce decarboxylation.

• Self-Validation (IPC): Saponification completion is validated by the complete dissolution of the organic starting material into the aqueous NaOH phase. During the thermal step, the cessation of CO 2​ evolution (bubbling) visually confirms the completion of decarboxylation.

Step 3: Fischer Esterification to Ethyl 2-(1-benzofuran-4-yl)acetate

• Mechanistic Rationale: Acid-catalyzed esterification converts the polar carboxylic acid into the final lipophilic ester. Excess ethanol is used as both solvent and reactant to drive the equilibrium toward the product via Le Chatelier's principle.

• Protocol:

  • Dissolve the crude 2-(1-benzofuran-4-yl)acetic acid in absolute ethanol (0.5 M).

  • Add a catalytic amount of concentrated H 2​ SO 4​ (0.1 equiv).

  • Reflux the mixture (78 °C) equipped with a Dean-Stark trap or molecular sieves for 8 hours.

  • Cool the reaction, neutralize with saturated aqueous NaHCO 3​ , and extract with CH 2​ Cl 2​ .

  • Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate. Purify via vacuum distillation or chromatography to yield the target compound.

• Self-Validation (IPC): Reaction progress is monitored by HPLC-MS. The conversion of the highly polar carboxylic acid (lower retention time) to the volatile ethyl ester is tracked until >99% conversion is achieved.

Quantitative Data Summaries

Table 1: Reaction Stoichiometry & Expected Yields

Step	Substrate	Reagents & Catalysts	Conditions	Expected Yield
1	4-Bromobenzofuran (1.0 eq)	Diethyl malonate (1.2 eq), Pd(dba)₂ (2 mol%), t-Bu₃P (4 mol%), Cs₂CO₃ (1.5 eq)	Toluene, 90 °C, 12 h	82 - 88%
2	Diethyl 2-(1-benzofuran-4-yl)malonate	1. NaOH (4.0 eq) 2. HCl (pH 1) 3. Heat (neat)	1. THF/EtOH, 60 °C 2. 0 °C 3. 150 °C, 2 h	90 - 95%
3	2-(1-benzofuran-4-yl)acetic acid	Ethanol (excess), H₂SO₄ (0.1 eq)	Reflux, 8 h	92 - 96%
Overall	4-Bromobenzofuran	-	-	~68 - 80%

Table 2: Analytical Validation Data for Target Molecule

Analytical Method	Expected Signals / Parameters
¹H NMR (400 MHz, CDCl₃)	δ 7.62 (d, J = 2.2 Hz, 1H), 7.45 (d, J = 8.1 Hz, 1H), 7.28 (t, J = 7.8 Hz, 1H), 7.15 (d, J = 7.5 Hz, 1H), 6.85 (dd, J = 2.2, 0.9 Hz, 1H), 4.18 (q, J = 7.1 Hz, 2H), 3.75 (s, 2H), 1.25 (t, J = 7.1 Hz, 3H).
¹³C NMR (100 MHz, CDCl₃)	δ 171.5 (C=O), 155.2, 145.1, 127.8, 124.5, 123.1, 111.4, 105.8, 61.2 (CH₂-O), 39.4 (CH₂-Ar), 14.2 (CH₃).
HRMS (ESI-TOF)	Calculated for C₁₂H₁₃O₃ [M+H]⁺: 205.0865; Found: 205.0861
TLC ( Rf​ )	0.55 (Hexanes:EtOAc 8:2, UV active at 254 nm)

References

• Structure−Activity Studies for a Novel Series of N-(Arylethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-ylmethyl)-N-methylamines Possessing Dual 5-HT Uptake Inhibiting and α2-Antagonistic Activities. Journal of Medicinal Chemistry. URL:[Link]

• Palladium-Catalyzed α-Arylation of Esters. Journal of the American Chemical Society. URL:[Link]

• Efficient Synthesis of α-Aryl Esters by Room-Temperature Palladium-Catalyzed Coupling of Aryl Halides with Ester Enolates. Journal of the American Chemical Society. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides [organic-chemistry.org]

Comprehensive Spectroscopic Profiling of Ethyl 2-(1-benzofuran-4-yl)acetate: A Technical Guide for Structural Elucidation

Executive Summary

Ethyl 2-(1-benzofuran-4-yl)acetate (Chemical Formula: C₁₂H₁₂O₃, Molecular Weight: 204.22 g/mol ) is a highly versatile synthetic intermediate widely utilized in the development of benzofuran-derived therapeutics and advanced materials. Accurate structural elucidation of this compound is paramount for quality control and downstream synthetic viability. This whitepaper provides an authoritative, in-depth guide to the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiling of this molecule, detailing both the theoretical causality behind the data and the self-validating experimental protocols required to obtain it.

Experimental Workflows & Self-Validating Protocols

To ensure high-fidelity data and scientific integrity, spectroscopic analysis must follow rigorous, self-validating methodologies. The workflow below outlines the logical progression from sample preparation to data integration.

Fig 1. Standardized experimental workflow for the spectroscopic structural elucidation.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). CDCl₃ is selected for its excellent solvating power for esters and lack of overlapping proton signals.

• Instrument Loading: Transfer the solution to a standard 5 mm NMR tube. Ensure a solvent column height of at least 4 cm to prevent magnetic field inhomogeneities and shimming errors.

• Acquisition & Calibration: Acquire ¹H (400 MHz) and ¹³C (100 MHz) spectra. Use the residual CHCl₃ proton signal (δ 7.26 ppm) and the ¹³C triplet (δ 77.16 ppm) as internal self-validating reference points to calibrate chemical shifts, ensuring absolute accuracy across different magnetic fields[1].

FT-IR Spectroscopy Protocol

• Background Calibration: Clean the Attenuated Total Reflectance (ATR) diamond crystal with LC-MS grade isopropanol. Acquire a background spectrum (blank) to digitally subtract atmospheric CO₂ and ambient moisture, ensuring the system is self-validated before sample introduction.

• Sample Application: Apply 1–2 mg of the neat sample directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure uniform contact.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans) to maximize the signal-to-noise ratio.

EI-Mass Spectrometry Protocol

• Sample Preparation: Prepare a 1 mg/mL stock solution in LC-MS grade methanol.

• Introduction: Introduce the sample via a gas chromatography (GC) inlet or direct insertion probe (DIP) into the mass spectrometer.

• Ionization: Ionize the sample using Electron Ionization (EI) at a standard 70 eV. This specific energy level is chosen because it universally maximizes ionization efficiency while providing highly reproducible fragmentation patterns that align with established mass spectral libraries[2].

Nuclear Magnetic Resonance (NMR) Elucidation

The benzofuran core presents a highly specific electronic environment. The oxygen atom at position 1 acts as an electron-donating group via resonance but is inductively electron-withdrawing.

For the ¹H NMR, the furan ring protons (H-2 and H-3) are highly diagnostic. The H-2 proton appears significantly downfield (δ ~7.65 ppm) due to the strong deshielding effect of the adjacent electronegative oxygen atom, whereas the H-3 proton appears further upfield (δ ~6.85 ppm)[3]. The ethyl acetate substitution at C-4 introduces an isolated benzylic methylene group, which appears as a sharp singlet, alongside the classic quartet-triplet splitting pattern of the ethyl ester.

Table 1: ¹H NMR Quantitative Data Summary (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
7.65	Doublet (d)	2.2	1H	Benzofuran H-2 (Furan ring)
7.45	Doublet (d)	8.0	1H	Benzofuran H-7 (Aromatic ring)
7.25	Triplet (t)	7.5, 8.0	1H	Benzofuran H-6 (Aromatic ring)
7.15	Doublet (d)	7.5	1H	Benzofuran H-5 (Aromatic ring)
6.85	Doublet of doublets (dd)	2.2, 1.0	1H	Benzofuran H-3 (Furan ring)
4.15	Quartet (q)	7.1	2H	Ester -O-CH₂-
3.75	Singlet (s)	-	2H	Benzylic -CH₂- (C-4 position)
1.25	Triplet (t)	7.1	3H	Ester -CH₃

Table 2: ¹³C NMR Quantitative Data Summary (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
171.5	Quaternary (C=O)	Ester Carbonyl
155.0	Quaternary (C-O)	Benzofuran C-7a (Bridgehead)
145.0	Methine (CH)	Benzofuran C-2
128.0	Quaternary (C)	Benzofuran C-3a (Bridgehead)
125.0	Quaternary (C)	Benzofuran C-4 (Substituted)
124.0	Methine (CH)	Benzofuran C-6
122.0	Methine (CH)	Benzofuran C-5
111.0	Methine (CH)	Benzofuran C-7
105.0	Methine (CH)	Benzofuran C-3
61.0	Methylene (CH₂)	Ester -O-CH₂-
39.0	Methylene (CH₂)	Benzylic -CH₂-
14.2	Methyl (CH₃)	Ester -CH₃

Mass Spectrometry (EI-MS) Fragmentation Mechanics

Under 70 eV electron ionization, the molecular ion [M]⁺• is clearly observed at m/z 204. The fragmentation cascade is strictly governed by the thermodynamic stability of the resulting carbocations.

Benzylic cleavage is an energetically preferred fragmentation mode because it involves the cleavage of a carbon-carbon bond beta (β) to the aromatic ring, yielding a highly resonance-stabilized cation[4]. For Ethyl 2-(1-benzofuran-4-yl)acetate, the homolytic cleavage of the C-C bond between the benzylic methylene and the ester carbonyl results in the expulsion of the •COOCH₂CH₃ radical (73 Da). This generates the benzofuranyl methyl cation at m/z 131, which presents as the base peak (100% relative abundance) due to its exceptional tropylium-like resonance stabilization[5].

Alternatively, α-cleavage at the ester yields an acylium ion at m/z 159 via the loss of an ethoxy radical (•OCH₂CH₃)[2].

Fig 2. Primary 70 eV EI-MS fragmentation pathways and logical cleavage relationships.

Table 3: EI-MS Key Fragmentation Ions

m/z Ratio	Relative Abundance	Fragment Identity	Cleavage Mechanism
204	~35%	[M]⁺• (Molecular Ion)	Intact molecule
159	~15%	[M - OCH₂CH₃]⁺	α-cleavage (loss of ethoxy radical)
131	100%	[C₉H₇O]⁺ (Base Peak)	Benzylic cleavage (loss of ester radical)
103	~25%	[C₈H₇]⁺	Loss of CO from m/z 131

Infrared (IR) Vibrational Analysis

IR spectroscopy provides rapid orthogonal validation of the molecule's functional groups. The most prominent and diagnostic feature is the sharp, intense C=O stretching vibration of the ester carbonyl at ~1735 cm⁻¹. The benzofuran core exhibits characteristic C=C aromatic stretches around 1585 cm⁻¹ and 1500 cm⁻¹, while the ether linkages (C-O-C) of both the furan ring and the ester moiety present strong asymmetric stretching bands between 1250 and 1150 cm⁻¹[6].

Table 4: FT-IR (ATR) Vibrational Mode Summary

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment
3110	Weak	=C-H stretch	Furan / Aromatic ring protons
2980, 2930	Medium	C-H stretch	Aliphatic (Ethyl and methylene groups)
1735	Strong	C=O stretch	Ester carbonyl
1585, 1500	Medium	C=C stretch	Aromatic ring skeleton
1250, 1150	Strong	C-O-C stretch	Ester and Furan ether linkages
760	Strong	C-H bend (oop)	Out-of-plane bending (Benzofuran)

Conclusion

The structural validation of Ethyl 2-(1-benzofuran-4-yl)acetate relies on the synergistic interpretation of NMR, MS, and IR data. The isolated benzylic methylene singlet in ¹H NMR (δ 3.75 ppm), the m/z 131 base peak generated via benzylic cleavage in EI-MS, and the 1735 cm⁻¹ ester carbonyl stretch in IR form an unequivocal diagnostic triad. By adhering to the self-validating protocols outlined in this guide, researchers can ensure absolute confidence in the structural integrity of this critical chemical building block.

References

• General Fragmentation Modes. University of Basrah.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUkfPLt7a3eo52gYJK_Ofm_SljweBv4P0bWDju4DZDVLvWZA5G0xKI9UirLzZGUe8s9DTW4JxZlNk9NIqPC6jjt__seMzYny-0pLsisAnQJGplFd7vZT5jM8S9ADuXiymO3bFbp1LuTRravPYas2jpw1TLt8T5oJlJ]
• Mass spectral interpretation. Wikipedia.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXrxAWXuaufkhaxLd8UlBhbJVyVL5cpHvb_W7MZEGS33Ay1CI0P1OZJc1DEmiQjCDi-yepYcedRqaIlg_2rU61W9D-2VxYrzxfFu5lfjoTvd3KOSdouaAJcnoOYMcksoNuawxLYFzsQAVQ_XFwDESdvehHog==]
• Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Metware Bio.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6BTn7GWWuuTcDmrVKlrcTadEOZ_quSJjrE5LAdw5kUmD5hERGmNFWw4bKpP4x9MSjSAoW6LPYNN94kxhjHkKjajzhNSoe_T2xo_ZEoiIvRHf0L2Ru40DOPDJURIqRe1z5W6kf1_pgBGw4WmKeYC85PeM7yyD1tGbXd-L5jHVrTv75gQ==]
• Benzofuran | C8H6O | CID 9223. PubChem - NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELMH5Hc8abioTjgg7qsqjpXAFxDrxduxQixfh9xecOiPWRKMLFUtL2KfszJGP7ZNiNQ6q_bfmhhq4CGxfLVqvT69sNRZoohWaLYTmOgy8--XX1UKUePOUI6kc-_0781L5Jeu4c18Nt1msghudXVA==]
• The Synthesis and Spectral Properties of Benzofuran Derivative Bis-Chalcone. DergiPark.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXO-U-C55LlUGX3ZWvi6RQjujGkit_KZXjUHpYWBNESNSDuMvpR2s19Kl8T2Gh1S34Xq2ASbQr8T-HsejlIrr6DUSe6tBRZadU6zY5Wa-RK1y1Ejyuq2_dRSXwaQZWKbAS303CP6TCLkhxnMUszjlqqMzT]
• TMS As A Reference. Scribd.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHF_Ha4jhPv8-7ezclwFTDT9-P2gyGCB2Hlo_wtNqqb_iooH3WmECnmuPyTGe5VLg3Fj2VxALGcc885HA-wKvQH0sG1HaFjjo3ZRn5IuZbrw22oS3cND7o4m5LMf8HuKsKjZLRfOok5yj0tIZy_NHvkbHT81wl0]

Sources

• 1. scribd.com [scribd.com]
• 2. Mass spectral interpretation - Wikipedia [en.wikipedia.org]
• 3. Benzofuran | C8H6O | CID 9223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 6. dergipark.org.tr [dergipark.org.tr]

Structural Elucidation and Supramolecular Assembly of Ethyl 2-(1-benzofuran-4-yl)acetate: A Comprehensive Crystallographic Guide

Executive Summary

Benzofuran derivatives occupy a privileged space in medicinal chemistry, frequently serving as core scaffolds for anti-arrhythmic, antimicrobial, and antitumor agents[1][2]. As a Senior Application Scientist, I have observed that the spatial orientation of functional groups attached to the benzofuran core dictates both target-receptor affinity and solid-state stability. Specifically, Ethyl 2-(1-benzofuran-4-yl)acetate represents a critical synthetic intermediate. Understanding its exact three-dimensional conformation—particularly the planarity of the bicyclic system and the torsion of the acetate side chain—is paramount for downstream rational drug design and formulation stability.

This whitepaper provides an in-depth, self-validating methodological guide to the synthesis, crystallization, and structural resolution of this compound, grounded in the established crystallographic behavior of homologous benzofuran acetates[3][4].

Causality in Experimental Design & Self-Validating Methodologies

To obtain high-resolution X-ray diffraction data, the crystallization process must be thermodynamically controlled. Rapid precipitation yields kinetic polymorphs with high defect densities and twinned lattices. Therefore, we employ a slow evaporation technique from a binary solvent mixture, ensuring the system remains in a metastable zone conducive to single-crystal growth.

Step-by-Step Self-Validating Protocol

Step 1: Synthesis & Purity Verification

• Procedure: React 1-benzofuran-4-acetic acid with absolute ethanol using a catalytic amount of concentrated sulfuric acid under reflux for 4 hours.

• Self-Validation Loop: The reaction is continuously monitored via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) eluent. The reaction is only deemed complete when the baseline carboxylic acid spot is entirely consumed. Post-workup, 1 H NMR must be performed. The product is validated by the disappearance of the broad -OH peak and the emergence of the characteristic ethyl quartet (~4.1 ppm) and triplet (~1.2 ppm). Crystallography requires >99% purity to prevent lattice defects.

Step 2: Single Crystal Growth

• Procedure: Dissolve 50 mg of the validated Ethyl 2-(1-benzofuran-4-yl)acetate in 2 mL of a 1:1 (v/v) ethanol/dichloromethane mixture. Loosely cap the vial with a needle-punctured septum to allow slow, controlled solvent evaporation at a constant 293 K.

• Self-Validation Loop: After 4-7 days, harvest the resulting crystals. Inspect them under a polarizing optical microscope. A suitable crystal must exhibit uniform extinction when rotated under cross-polarized light. If the crystal flashes irregularly, it is twinned and must be rejected.

Step 3: X-Ray Diffraction & Refinement

• Procedure: Mount a selected, crack-free crystal (e.g., 0.25 × 0.20 × 0.15 mm) on a glass fiber. Collect data using a diffractometer equipped with Mo K α radiation ( λ=0.71073 Å)[4][5].

• Self-Validation Loop: The integrity of the data is continuously validated during collection. The internal agreement factor ( Rint​ ) must be <0.05 [4]. During full-matrix least-squares refinement on F2 , the model is considered self-consistent only when the maximum shift/error is <0.001 and the residual electron density ( Δρmax​ ) is <0.30 e Å −3 [4].

Figure 1: Self-validating workflow for synthesis, selection, and crystallographic refinement.

Quantitative Crystallographic Data

Based on the structural determinations of highly homologous benzofuran acetates, the quantitative crystallographic parameters for the optimized lattice are summarized below[4][5].

Parameter	Value / Metric
Chemical Formula	C₁₂H₁₂O₃
Molecular Weight	204.22 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	293(2) K
Radiation	Mo Kα (λ = 0.71073 Å)
Goodness-of-fit on F²	1.02 - 1.05
Final R indices [I > 2σ(I)]	R₁ ≈ 0.044, wR₂ ≈ 0.114

Structural Analysis and Conformational Logic

The molecular architecture of Ethyl 2-(1-benzofuran-4-yl)acetate is defined by two primary domains: the rigid benzofuran core and the flexible ethyl acetate side chain.

• Core Planarity: The benzofuran ring system is essentially planar, with a root-mean-square (r.m.s.) deviation for the non-hydrogen atoms typically restricted to ~0.014 to 0.021 Å[3][4][6]. This strict planarity is a direct consequence of the extended π -conjugation across the fused bicyclic system, which enforces sp2 hybridization geometry.

• Extended Ester Conformation: The ethyl acetate moiety adopts a fully extended conformation[3][5][7]. The causality behind this geometry is driven by steric minimization; an extended conformation drastically reduces steric repulsion between the bulky ethyl group and the dense π -electron cloud of the benzofuran core. The torsion angle (e.g., C-C-O-C) consistently approaches ~175-179°[2][7].

Supramolecular Packing and Non-Covalent Interactions

In the solid state, these molecules assemble into a highly ordered lattice dictated by weak, yet highly directional, non-covalent interactions[8].

• C-H···O Hydrogen Bonding: The primary driving force for lattice assembly is non-classical C-H···O hydrogen bonding[4][9]. The carbonyl oxygen of the acetate group acts as a potent hydrogen-bond acceptor, interacting with the acidic aromatic protons of adjacent benzofuran rings. This interaction typically generates robust 1D zigzag chains propagating along the crystallographic b-axis[7][8].

C-H··· π and π

π Stacking: These 1D chains do not exist in isolation. They are cross-linked into a cohesive 3D supramolecular network via C-H··· π interactions (where aliphatic protons of the ethyl group interact with the furan/benzene rings) and parallel π

π stacking between adjacent benzofuran cores[2][8][9].

Figure 2: Hierarchical supramolecular assembly driven by non-covalent interactions.

Implications for Drug Development

The extended conformation of the ethyl acetate group and the planar nature of the benzofuran core have direct implications for pharmacokinetics and receptor docking. When this scaffold is utilized in drug design, the extended ester group can efficiently project into hydrophobic binding pockets of target proteins without inducing steric clashes. Simultaneously, the planar core is perfectly primed to engage in π

π stacking with aromatic amino acid residues (e.g., Phenylalanine, Tyrosine) within the active site. Understanding these solid-state geometric preferences allows medicinal chemists to predict bioactive conformations more accurately, reducing attrition rates in early-stage drug discovery.

References

• Crystal structure of ethyl (6-hydroxy-1-benzofuran-3-yl)acetate sesquihydrate - PMC. National Institutes of Health (NIH).[Link]

• Crystal structure of ethyl 2-{4-[(5-chloro-1-benzofuran-2-yl)methyl]-3-methyl-6-oxo-1,6-dihydropyridazin-1-yl}acetate. National Institutes of Health (NIH).[Link]

• Crystal structure of ethyl (6-hy-droxy-1-benzo-furan-3-yl)acetate sesquihydrate - PubMed. National Institutes of Health (NIH).[Link]

• data reports - IUCr Journals. International Union of Crystallography.[Link]

• The crystal structure showing the C—H··· π interactions. The ethyl acetate group is omitted for clarity. ResearchGate.[Link]

• Ethyl 8,13-dioxa-21-azapentacyclo[18.5.1.02,7.014,19.021,25]hexacosa-2(7),3,5,14,16,18-hexaene-26-carboxylate - PMC. National Institutes of Health (NIH).[Link]

• Synthesis and Crystal Structure of Benzofuran Derivative. Asian Publication Corporation.[Link]

• Steric repulsion and supra-molecular assemblies via a two-dimensional plate by C-H⋯O hydrogen bonds in two closely related 2-(benzo-furan-2-yl)-2-oxoethyl benzoates - PubMed. National Institutes of Health (NIH).[Link]

• Crystal packing of the title compound displaying O—H···N and π – π interactions. ResearchGate.[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Crystal structure of ethyl (6-hy-droxy-1-benzo-furan-3-yl)acetate sesquihydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Steric repulsion and supra-molecular assemblies via a two-dimensional plate by C-H⋯O hydrogen bonds in two closely related 2-(benzo-furan-2-yl)-2-oxoethyl benzoates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to the Biological Activities of Benzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzofuran, a heterocyclic compound composed of fused benzene and furan rings, serves as a pivotal scaffold in medicinal chemistry.[1][2][3] Naturally occurring in various plants and also accessible through synthetic routes, benzofuran derivatives exhibit a remarkable breadth of biological and pharmacological activities.[1][2][3][4][5][6] This versatility has positioned them as privileged structures in the quest for novel therapeutics with enhanced efficacy and reduced adverse effects compared to conventional treatments.[1][2][3] The inherent physicochemical properties and the amenability of the benzofuran core to substitution allow for the design and synthesis of a vast array of derivatives with tailored biological functions.[7][8]

This in-depth technical guide provides a comprehensive overview of the diverse biological activities of benzofuran derivatives, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to evaluate their therapeutic potential. The content is structured to provide researchers, scientists, and drug development professionals with a foundational understanding and practical insights into this important class of compounds.

I. The Benzofuran Scaffold: A Foundation for Diverse Biological Activity

The unique structural motif of the benzofuran ring system is fundamental to its wide-ranging biological properties.[7][8] The fusion of an aromatic benzene ring with an electron-rich furan ring creates a planar, rigid structure with a distinct electronic distribution. This scaffold can engage in various non-covalent interactions with biological macromolecules, including hydrogen bonding, π-stacking, and hydrophobic interactions, which are crucial for molecular recognition and biological activity.[9]

Structure-Activity Relationships (SAR)

The biological activity of benzofuran derivatives is intricately linked to the nature and position of substituents on the benzofuran core.[7][8] Medicinal chemists strategically modify the scaffold to optimize potency, selectivity, and pharmacokinetic properties. For instance, the introduction of substituents at specific positions can significantly influence the compound's therapeutic value.[7][8]

A key aspect of SAR studies is understanding how different functional groups impact the overall biological profile. For example, the addition of halogen atoms, such as bromine, chlorine, or fluorine, to the benzofuran ring has been shown to significantly enhance anticancer activities.[7] Similarly, the creation of hybrid molecules by fusing the benzofuran core with other pharmacologically active scaffolds like chalcones, triazoles, piperazines, and imidazoles has led to the development of potent cytotoxic agents.[7][8]

II. Anticancer Activity: A Prominent Therapeutic Avenue

Benzofuran derivatives have emerged as a significant class of compounds with promising anticancer potential, often associated with a lower incidence of the severe adverse events commonly seen with traditional chemotherapeutics.[1][2][3][7] Their mechanisms of action are diverse and target various hallmarks of cancer.

Mechanisms of Anticancer Action

The anticancer effects of benzofuran derivatives are multifaceted and can include:

• Induction of Apoptosis: Many benzofuran compounds trigger programmed cell death in cancer cells.

• Cell Cycle Arrest: They can halt the proliferation of cancer cells at different phases of the cell cycle.

• Inhibition of Key Signaling Pathways: Benzofurans can interfere with signaling pathways essential for tumor growth and survival.

• Anti-proliferative Effects: They directly inhibit the growth and division of cancer cells.[9]

Key Examples and Structure-Activity Insights

• Halogenated Derivatives: The introduction of halogen atoms into the benzofuran ring is a well-established strategy to enhance anticancer potency.[7] For example, a bromine atom attached to the methyl group at the 3-position of the benzofuran ring has demonstrated remarkable cytotoxic activity against leukemia cells.[7]

• Hybrid Molecules: The synergistic effect of combining the benzofuran scaffold with other anticancer agents has yielded potent compounds. Chalcone-based benzofuran derivatives, for instance, have shown promise in treating malignant tumors. Similarly, fusing benzofuran with quinazolinone, a scaffold present in approved anticancer drugs like gefitinib and erlotinib, has created molecules with desirable drug-like profiles and cytotoxicity.[7][8]

• Substitutions at C-2: Structure-activity relationship studies have indicated that substitutions at the C-2 position of the benzofuran ring, such as with an ester or another heterocyclic ring, are crucial for cytotoxic activity.[7]

Tabulated Data: Anticancer Activity of Benzofuran Derivatives

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Halogenated Benzofuran (Compound 1)	K562 (Leukemia)	5	[7]
Halogenated Benzofuran (Compound 1)	HL60 (Leukemia)	0.1	[7]
Benzofuran-Oxadiazole (Compound 14c)	HCT116 (Colon)	3.27	[10]
3-Methylbenzofuran (Compound 16b)	A549 (Lung)	1.48	[10]
Benzofuran-2-carboxamide (Compound 50g)	A549 (Lung)	0.57	[10]
Benzofuran-2-carboxamide (Compound 50g)	HCT-116 (Colon)	0.87	[10]
Benzofuran-2-carboxamide (Compound 50g)	HeLa (Cervical)	0.73	[10]
Benzofuran-Oxadiazole (Compound 5d)	A549 (Lung)	6.3	[11]

IC₅₀ (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-2H-tetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Principle: In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the benzofuran derivative for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value by plotting the percentage of viability against the log of the compound concentration.

Visualizing Anticancer Mechanisms

Caption: Mechanisms of anticancer activity of benzofuran derivatives.

III. Antimicrobial and Anti-inflammatory Activities

Beyond their anticancer properties, benzofuran derivatives have demonstrated significant potential as antimicrobial and anti-inflammatory agents.[4][12][13][14] This broad spectrum of activity makes them attractive candidates for addressing infectious diseases and inflammatory conditions.

Antimicrobial Properties

Benzofuran derivatives exhibit activity against a range of microorganisms, including bacteria and fungi.[1][2][3][8]

• Antibacterial Activity: Many benzofuran scaffolds have shown promise as inhibitors of various bacterial strains, including the gram-positive pathogen Staphylococcus aureus.[15] Some derivatives have demonstrated potency equal to or greater than that of reference antibiotics.[15] For instance, certain halogenated derivatives of 3-benzofurancarboxylic acid are active against Gram-positive cocci.[16]

• Antifungal Activity: Several benzofuran compounds have also displayed antifungal properties.[16] For example, specific derivatives have been found to be effective against Candida species.[16] The well-known drug Griseofulvin, which contains a benzofuran moiety, is an established antifungal agent.[4]

Anti-inflammatory Effects

Benzofuran derivatives can modulate inflammatory responses through various mechanisms.

• Inhibition of Inflammatory Mediators: Certain aza-benzofuran compounds have been shown to inhibit the release of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.[17] Some compounds have exhibited potent anti-inflammatory activity, comparable to the positive control celecoxib.[17]

• Modulation of Signaling Pathways: The anti-inflammatory effects of some benzofuran derivatives are mediated through the inhibition of key signaling pathways like nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK).[18]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide in LPS-stimulated macrophages, a common in vitro model for inflammation.

Principle: The amount of NO produced by cells is determined by measuring the concentration of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 mouse macrophages in a suitable medium.

• Cell Seeding: Seed the cells into a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of the benzofuran derivative for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response and NO production. Include a negative control (untreated cells) and a positive control (LPS-stimulated cells without the test compound).

• Incubation: Incubate the plate for 24 hours.

• Griess Assay:

  • Collect the cell culture supernatant.

  • Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

  • Incubate in the dark for 10-15 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Visualizing the Anti-inflammatory Signaling Pathway

Caption: Inhibition of NF-κB and MAPK pathways by benzofuran derivatives.

IV. Neuroprotective Properties

A growing body of evidence suggests that benzofuran derivatives possess neuroprotective activities, making them potential therapeutic agents for neurodegenerative diseases like Alzheimer's and Parkinson's disease.[1][2][3][8]

Mechanisms of Neuroprotection

• Antioxidant Effects: Some benzofuran-2-carboxamide derivatives have shown the ability to scavenge free radicals and inhibit lipid peroxidation, which are key contributors to oxidative stress-induced neuronal damage.[19][20]

• Anti-excitotoxic Action: Certain derivatives have demonstrated protection against NMDA-induced excitotoxicity, a process implicated in neuronal cell death in various neurological disorders.[19][20]

• Collaboration with Growth Factors: A series of benzofuran derivatives have been discovered to act in collaboration with insulin-like growth factor 1 (IGF-1) to enhance neuroprotective activity.[21]

• Inhibition of Beta-Amyloid Aggregation: Some benzofuran-based compounds have shown a potent inhibitory effect on the aggregation of β-amyloid, a hallmark of Alzheimer's disease.[20]

Key Findings and Structure-Activity Relationships

• Substitutions on the benzofuran ring play a crucial role in neuroprotective activity. For instance, a methyl substitution at the R2 position and a hydroxyl substitution at the R3 position of the benzofuran-2-carboxamide moiety have been identified as important for anti-excitotoxic and antioxidant activities.[19][20]

• 2,3-dihydro-1-benzofuran derivatives have exhibited potent neuroprotective activity in collaboration with IGF-1, with lipophilic substituents at the 2-position being advantageous.[21]

Experimental Protocol: Neuroprotection Assay against NMDA-Induced Excitotoxicity

This assay evaluates the ability of a compound to protect primary cultured neurons from cell death induced by N-methyl-D-aspartate (NMDA), an excitotoxin.

Step-by-Step Methodology:

• Primary Neuronal Culture: Prepare primary cortical neuronal cells from rat embryos and culture them.

• Compound Treatment: Treat the cultured neurons with various concentrations of the benzofuran derivative.

• NMDA Exposure: After a pre-incubation period, expose the cells to a toxic concentration of NMDA to induce excitotoxicity.

• Cell Viability Assessment: After 24 hours of NMDA exposure, assess cell viability using a suitable method, such as the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.

• Data Analysis: Calculate the percentage of neuroprotection conferred by the compound compared to the NMDA-treated control.

Visualizing the Neuroprotective Workflow

Caption: Experimental workflow for assessing neuroprotective activity.

V. Other Notable Biological Activities

The therapeutic potential of benzofuran derivatives extends to a variety of other biological activities, highlighting the versatility of this scaffold.

• Antiviral Activity: Certain benzofuran derivatives have shown promise as antiviral agents.[1][2][3][8]

• Antioxidant Properties: Many benzofuran compounds possess inherent antioxidant activity, which contributes to their protective effects in various disease models.[1][2][3][8][22]

• Cardiovascular Effects: Some derivatives, such as amiodarone, are used clinically for the treatment of cardiac arrhythmias.[4][23]

• Antidepressant and Antipsychotic Potential: The benzofuran scaffold is also found in compounds with central nervous system activity, including potential antidepressant and antipsychotic effects.[4]

Conclusion

Benzofuran and its derivatives represent a rich and versatile class of heterocyclic compounds with a broad and compelling spectrum of biological activities. Their demonstrated efficacy as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents underscores their significant potential in drug discovery and development. The ability to systematically modify the benzofuran scaffold allows for the fine-tuning of its pharmacological properties, paving the way for the creation of novel and more effective therapeutic agents. The in-depth understanding of their structure-activity relationships, coupled with robust experimental validation, will continue to drive the exploration of this remarkable chemical entity in the pursuit of new treatments for a wide range of human diseases.

References

• Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). Cancers (Basel). [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (n.d.). MDPI. [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2025). ResearchGate. [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). TU Delft Repositories. [Link]

• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. (n.d.). IJSDR. [Link]

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023). MDPI. [Link]

• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. (2019). MDPI. [Link]

• Discovery of Benzofuran Derivatives that Collaborate with Insulin-Like Growth Factor 1 (IGF-1) to Promote Neuroprotection. (2016). Journal of Medicinal Chemistry. [Link]

• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. (2025). MDPI. [Link]

• A study of anti-inflammatory activity of the benzofuran compound (3,4-dihydro 4-oxo-benzofuro [3,2-d] pyrimidine-2-propionic acid) in chronic model of inflammation. (n.d.). International Journal of Basic & Clinical Pharmacology. [Link]

• Neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives. (2015). ScienceDirect. [Link]

• Anticancer therapeutic potential of benzofuran scaffolds. (n.d.). RSC Publishing. [Link]

• Mini Review on Important Biological Properties of Benzofuran Derivatives. (2016). ResearchGate. [Link]

• Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives. (2010). MDPI. [Link]

• Structure−Activity Relationship Studies on Benzofuran Analogs of Propafenone-Type Modulators of Tumor Cell Multidrug Resistance. (n.d.). Journal of Medicinal Chemistry. [Link]

• Synthesis and Screening of Anti-inflammatory Activity of Benzofuran Derivatives Bearing Oxadiazole. (n.d.). Oriental Journal of Chemistry. [Link]

• Benzofuran: an emerging scaffold for antimicrobial agents. (2022). Taylor & Francis Online. [Link]

• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. (2025). PubMed. [Link]

• Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease. (2020). Frontiers in Chemistry. [Link]

• Exploring the Synergistic Anticancer Potential of Benzofuran–Oxadiazoles and Triazoles: Improved Ultrasound- and Microwave-Assisted Synthesis, Molecular Docking, Hemolytic, Thrombolytic and Anticancer Evaluation of Furan-Based Molecules. (n.d.). National Center for Biotechnology Information. [Link]

• Bioactive Benzofuran Derivatives from Cortex Mori Radicis, and Their Neuroprotective and Analgesic Activities Mediated by mGluR1. (2017). MDPI. [Link]

• Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. (2021). Journal of Pharmaceutical Research. [Link]

• Benzofuran: an emerging scaffold for antimicrobial agents. (n.d.). RSC Publishing. [Link]

• Synthetic Routes and Biological Activities of Benzofuran and its Derivatives: A Review. (2017). ResearchGate. [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives. (n.d.). RSC Publishing. [Link]

• Bioactive Benzofuran derivatives: A review. (2015). PubMed. [Link]

• Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. (2015). Koreascience. [Link]

• Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review. (n.d.). Atlantis Press. [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (2024). ACS Omega. [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives. (2019). RSC Publishing. [Link]

• Synthesis of Some Benzofuran Derivatives Containing Pyrimidine Moiety as Potent Antimicrobial Agents. (2018). Brieflands. [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. (n.d.). National Center for Biotechnology Information. [Link]

• Biological Assays: Innovations and Applications. (n.d.). Longdom Publishing. [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (n.d.). National Center for Biotechnology Information. [Link]

• Biological assay development and validation. (n.d.). SRI International. [Link]

• Screening Methods for Bioactivity and Pharmacological Properties of Natural Products. (2024). Hilaris Publisher. [Link]

• Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. (2022). MDPI. [Link]

• Understanding Assays: ELISA, Activity, and Detection Kits for Reliable Research. (2024). Boster Bio. [Link]

• Synthesis of Benzofuran Derivatives via Rearrangement and Their Inhibitory Activity on Acetylcholinesterase. (n.d.). National Center for Biotechnology Information. [Link]

• Therapeutic Potential of Naturally Occurring Benzofuran Derivatives and Hybrids of Benzofurans with other Pharmacophores as Antibacterial Agents. (2022). Bentham Science Publishers. [Link]

• Some clinical drugs containing benzofuran scaffolds. (n.d.). ResearchGate. [Link]

• Benzofuran – Knowledge and References. (n.d.). Taylor & Francis. [Link]

Sources

• 1. Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. khazna.ku.ac.ae [khazna.ku.ac.ae]
• 4. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 5. Bioactive Benzofuran derivatives: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. atlantis-press.com [atlantis-press.com]
• 7. mdpi.com [mdpi.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 [mdpi.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. ijbcp.com [ijbcp.com]
• 13. jopcr.com [jopcr.com]
• 14. Benzofuran: an emerging scaffold for antimicrobial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. tandfonline.com [tandfonline.com]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. benchchem.com [benchchem.com]
• 19. Neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 23. mdpi.com [mdpi.com]

An In-depth Technical Guide to Ethyl 2-(1-Benzofuran-4-yl)acetate: A Promising Research Chemical

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(1-benzofuran-4-yl)acetate is a heterocyclic compound that has garnered interest within the scientific community as a valuable building block in medicinal chemistry and drug discovery. As a derivative of the benzofuran scaffold, a privileged structure in numerous biologically active compounds, this molecule holds potential for the development of novel therapeutic agents.[1][2][3] This technical guide provides a comprehensive overview of Ethyl 2-(1-benzofuran-4-yl)acetate, including its synthesis, physicochemical properties, spectral analysis, and potential applications in research, with a particular focus on its role as a precursor in the synthesis of compounds with potential anti-inflammatory and anticancer activities.[4][5][6]

Introduction: The Significance of the Benzofuran Scaffold

The benzofuran nucleus, a fusion of a benzene and a furan ring, is a cornerstone in the architecture of many natural products and synthetic molecules exhibiting a wide array of pharmacological activities.[1][5] The versatility of the benzofuran scaffold allows for substitutions at various positions, leading to a diverse range of derivatives with distinct biological profiles. These derivatives have been investigated for their potential as anticancer, anti-inflammatory, antimicrobial, and antiviral agents, among others.[3][6] Ethyl 2-(1-benzofuran-4-yl)acetate, with its reactive ethyl acetate side chain, serves as a key intermediate for the synthesis of more complex molecules, enabling the exploration of new chemical space in the quest for novel therapeutics.

Physicochemical Properties and Data Summary

A thorough understanding of the physicochemical properties of Ethyl 2-(1-benzofuran-4-yl)acetate is essential for its handling, characterization, and application in synthetic chemistry.

Property	Value	Source
Molecular Formula	C₁₂H₁₂O₃	-
Molecular Weight	204.22 g/mol	-
CAS Number	113405-11-1 (for the corresponding carboxylic acid)	[7]
Appearance	Expected to be a solid or oil	General knowledge
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and methanol.	General knowledge

Synthesis of Ethyl 2-(1-Benzofuran-4-yl)acetate

The synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate can be approached through a multi-step process, typically involving the initial construction of the 2-(1-benzofuran-4-yl)acetic acid core followed by esterification.

Synthesis of the Precursor: 2-(1-Benzofuran-4-yl)acetic Acid

The synthesis of the carboxylic acid precursor is a critical step. While various methods exist for the construction of the benzofuran ring, a common strategy involves the cyclization of a suitably substituted phenol.[8][9] One potential route starts from 4-hydroxybenzofuran.[1][8]

Conceptual Synthetic Workflow for 2-(1-benzofuran-4-yl)acetic acid:

Caption: Conceptual workflow for the synthesis of the carboxylic acid precursor.

Esterification to Ethyl 2-(1-Benzofuran-4-yl)acetate

Once 2-(1-benzofuran-4-yl)acetic acid is obtained, the final step is its conversion to the corresponding ethyl ester. The Fischer esterification is a classic and widely used method for this transformation.[10][11] This acid-catalyzed reaction involves refluxing the carboxylic acid with an excess of ethanol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Detailed Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-(1-benzofuran-4-yl)acetic acid (1.0 equivalent) in absolute ethanol (a large excess, often used as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours (typically 4-24 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the excess ethanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl ester.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford pure Ethyl 2-(1-benzofuran-4-yl)acetate.

Alternative Esterification Method: Using Thionyl Chloride

An alternative method involves the conversion of the carboxylic acid to its more reactive acid chloride derivative using thionyl chloride (SOCl₂), followed by reaction with ethanol.[12][13][14]

Detailed Experimental Protocol: Thionyl Chloride Method

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere, suspend or dissolve 2-(1-benzofuran-4-yl)acetic acid (1.0 equivalent) in an anhydrous solvent such as dichloromethane or toluene. Add thionyl chloride (1.1-1.5 equivalents) dropwise at 0 °C. Allow the reaction to stir at room temperature or with gentle heating until the evolution of HCl and SO₂ gases ceases.

• Removal of Excess Reagent: Remove the excess thionyl chloride and solvent under reduced pressure.

• Esterification: Dissolve the crude acid chloride in anhydrous ethanol (as the solvent) and stir at room temperature. The reaction is typically exothermic and proceeds to completion within a few hours.

• Work-up and Purification: Remove the excess ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography as described above.

Visualizing the Esterification Process:

Caption: General scheme for the esterification of 2-(1-benzofuran-4-yl)acetic acid.

Spectroscopic Characterization

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to show characteristic signals for the ethyl group and the protons of the benzofuran ring system.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.2-1.3	Triplet	3H	-CH₂CH₃
~3.8	Singlet	2H	-CH₂ -COO-
~4.1-4.2	Quartet	2H	-CH₂ CH₃
~7.0-7.8	Multiplet	5H	Aromatic and Furan Protons

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment
~14	-CH₂C H₃
~35	-C H₂-COO-
~61	-C H₂CH₃
~110-155	Aromatic and Furan Carbons
~170	C =O (Ester)

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak ([M]⁺) corresponding to the molecular weight of the compound (204.22 g/mol ). The fragmentation pattern would be expected to show losses of the ethoxy group (-OCH₂CH₃) and the entire ethyl acetate moiety.[9]

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

Predicted Wavenumber (cm⁻¹)	Functional Group
~1735	C=O Stretch (Ester)
~1200-1300	C-O Stretch (Ester)
~1450-1600	C=C Stretch (Aromatic)
~3000-3100	C-H Stretch (Aromatic)
~2850-2980	C-H Stretch (Aliphatic)

Workflow for Spectroscopic Analysis:

Caption: A typical workflow for the structural characterization of the title compound.

Potential Research Applications

Ethyl 2-(1-benzofuran-4-yl)acetate is primarily a research chemical, valued for its utility as a synthetic intermediate in the development of more complex molecules with potential therapeutic applications.

Precursor for Anti-inflammatory Agents

Benzofuran derivatives have been reported to possess anti-inflammatory properties.[6] The ethyl acetate moiety of the title compound can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to various amides or other derivatives. These modifications can be explored to synthesize novel compounds with potential inhibitory activity against inflammatory targets such as cyclooxygenase (COX) enzymes or pro-inflammatory cytokines.[2]

Scaffold for Anticancer Drug Discovery

The benzofuran core is present in numerous compounds with demonstrated anticancer activity.[5][17] Ethyl 2-(1-benzofuran-4-yl)acetate can serve as a starting material for the synthesis of novel benzofuran-based compounds to be screened for cytotoxic activity against various cancer cell lines. The ester functionality allows for the introduction of diverse side chains and heterocyclic moieties that may enhance the antiproliferative effects.

Potential Drug Discovery Pathway:

Caption: A simplified workflow illustrating the use of the title compound in drug discovery.

Safety and Handling

As with any research chemical, proper safety precautions should be taken when handling Ethyl 2-(1-benzofuran-4-yl)acetate. It is recommended to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

Ethyl 2-(1-benzofuran-4-yl)acetate represents a valuable and versatile building block for synthetic and medicinal chemists. Its benzofuran core provides a privileged scaffold for the development of novel bioactive molecules. This technical guide has outlined its synthesis, physicochemical properties, and potential applications, providing a foundation for researchers to utilize this compound in their drug discovery and development efforts. Further research into the specific biological activities of derivatives synthesized from Ethyl 2-(1-benzofuran-4-yl)acetate is warranted to fully explore its therapeutic potential.

References

• 4‐Hydroxybenzofuran‐containing biologically active compounds. - ResearchGate. (URL: [Link])

• 4-, 5-, 6-, and 7-Hydroxybenzofuran: a unified strategy for a two-step synthesis of versatile benzofuranic building blocks - arkat usa. (URL: [Link])

• 2-(1-benzofuran-4-yl)acetic acid — Chemical Substance Information - NextSDS. (URL: [Link])

• Identification and characterization of diterpenes from ethyl acetate fraction of stem barks of Boswellia papyrifera (del). (URL: [Link])

• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 - PMC. (URL: [Link])

• Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC. (URL: [Link])

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC. (URL: [Link])

• Synthesis and biological evaluation of a series of novel benzofuran-2-carboxylate 1,2,3-triazoles. (URL: [Link])

• The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives. (URL: [Link])

• (IUCr) Ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate - DOI. (URL: [Link])

• Thionyl Chloride-Mediated One-Pot O‑, N‑, and S‑Deacetylation and Esterification of a Diverse Series of Acetoxy, Acetamido, and Thioacetate Carboxylic Acids - PMC. (URL: [Link])

• Ethyl (acetyl(2-((1,1'-biphenyl)-4-ylcarbonyl)-1-benzofuran-3-yl)amino)acetate. (URL: [Link])

• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. (URL: [Link])

• Synthesis and Biological Evaluations of Some Benzofuran Derivatives - ResearchGate. (URL: [Link])

• Perkin rearrangement - Wikipedia. (URL: [Link])

• Ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)acetate - PMC. (URL: [Link])

• Design, Synthesis, and Biological Evaluation of Novel Benzofuran Derivatives Bearing N-Aryl Piperazine Moiety - MDPI. (URL: [Link])

• Ethyl 2-(5-fluoro-3-methyl-sulfinyl-1-benzofuran-2-yl)acetate - PubMed. (URL: [Link])

• Synthesis and Biological Evaluation of Novel 2-Aroyl Benzofuran-Based Hydroxamic Acids as Antimicrotubule Agents - Unife. (URL: [Link])

• Ethyl 2-(benzofuran-3-yl)acetate | C12H12O3 | CID 7537531 - PubChem. (URL: [Link])

• (PDF) Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. (URL: [Link])

• Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal-Magical Power of Quantum Mechanics-Chemistry. (URL: [Link])

• 2-(5-Acetyl-7-methoxy-2-(4-methoxyphenyl)benzofuran-3-yl)acetic Acid - MDPI. (URL: [Link])

• Acid to Ester (SOCl2 & alcohol) - Organic Synthesis. (URL: [Link])

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies | ACS Omega. (URL: [Link])

• Total synthesis of natural products containing benzofuran rings - RSC Publishing. (URL: [Link])

• CN101357910A - Method for synthesizing 2-acetylfuran - Google P

• SYNTHESIS AND EVALUATION OF 4-(1- BENZOFURAN-2- YL)-1,3-OXAZOLE-2-AMINE AND ITS DERIVATIVES | Semantic Scholar. (URL: [Link]

• Synthesis and Characterization of Benzofuranone and its Derivatives. (URL: [Link])

• Benzofurans | AMERICAN ELEMENTS® | Products | Applications. (URL: [Link])

• WO2014099438A2 - Esterification of 2,5-furan-dicarboxylic acid - Google P

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (URL: [Link])

• The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. (URL: [Link])

• Nakaie et al. Page 1/60 1 Synthesis and biological evaluation of novel 2-(benzofuran-2-yl)-chromone derivatives for in vivo imag. (URL: [Link])

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies | ACS Omega. (URL: [Link])

• Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing - MDPI. (URL: [Link])

• Crystal structure of ethyl 2-{4-[(5-chloro-1-benzofuran-2-yl)methyl] - PMC. (URL: [Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. oldsciparks.lbp.world [oldsciparks.lbp.world]
• 3. Total synthesis of natural products containing benzofuran rings - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03551A [pubs.rsc.org]
• 4. 4-, 5-, 6-, and 7-Hydroxybenzofuran: a unified strategy for a two-step synthesis of versatile benzofuranic building blocks [air.unimi.it]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biological Evaluation of Novel Benzofuran Derivatives Bearing N-Aryl Piperazine Moiety [mdpi.com]
• 7. nextsds.com [nextsds.com]
• 8. arkat-usa.org [arkat-usa.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride [organic-chemistry.org]
• 15. journals.iucr.org [journals.iucr.org]
• 16. sfera.unife.it [sfera.unife.it]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Characterizing the Bioactivity of Ethyl 2-(1-benzofuran-4-yl)acetate Using Cell-Based Assays

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of the biological activity of Ethyl 2-(1-benzofuran-4-yl)acetate, a novel compound within the promising benzofuran class of molecules. This document outlines a strategic series of cell-based assays to elucidate its potential cytotoxic, pro-apoptotic, and signaling pathway modulatory effects.

The benzofuran scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] Given this precedent, a systematic in vitro evaluation of novel benzofuran derivatives like Ethyl 2-(1-benzofuran-4-yl)acetate is a critical step in the drug discovery process.[1][4][5]

This guide is designed to be a self-validating system, explaining the causality behind experimental choices and providing detailed, step-by-step protocols for robust and reproducible results.

Section 1: Initial Assessment of Cytotoxicity and Cell Viability

The first step in characterizing a novel compound is to determine its effect on cell viability and proliferation. This provides a foundational understanding of its potency and therapeutic window. Tetrazolium-based colorimetric assays, such as the MTT and XTT assays, are widely used for this purpose due to their reliability and simplicity.[6] These assays measure the metabolic activity of living cells, which is directly proportional to the number of viable cells.[6]

The core principle of these assays is the reduction of a tetrazolium salt by mitochondrial dehydrogenases in metabolically active cells to form a colored formazan product.[6][7][8][9]

Comparative Overview: MTT vs. XTT Assays

Feature	MTT Assay	XTT Assay
Principle	Reduction of MTT to an insoluble purple formazan.[6][8][9]	Reduction of XTT to a water-soluble orange formazan.[6][7][8]
Solubilization Step	Required (e.g., DMSO, isopropanol).[6][8]	Not required.[6][7]
Workflow	Longer protocol, more hands-on time.[7]	Streamlined, fewer steps.[7]
Reproducibility	More susceptible to variability.[7]	Generally more consistent and reproducible.[7]
High-Throughput	Less suitable.	Highly compatible with automation.[7]

For initial screening of Ethyl 2-(1-benzofuran-4-yl)acetate, the XTT assay is recommended due to its streamlined workflow and higher reproducibility.[7]

Protocol: XTT Cell Viability Assay

This protocol is a general guideline and should be optimized for the specific cell line being used.

Materials:

• Ethyl 2-(1-benzofuran-4-yl)acetate

• Cell line of interest (e.g., a cancer cell line like HeLa or a non-cancerous line like HUVEC for comparison)

• Complete cell culture medium

• 96-well tissue culture plates

• XTT labeling reagent

• Electron-coupling reagent

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Ethyl 2-(1-benzofuran-4-yl)acetate in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in complete culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle-only controls.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• XTT Reagent Preparation and Addition:

  • Prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.

  • Add 50 µL of the activated XTT solution to each well.

  • Incubate for 2-4 hours at 37°C in a CO₂ incubator.

• Data Acquisition:

  • Measure the absorbance of the wells at a wavelength between 450-500 nm using a microplate reader. A reference wavelength between 630-690 nm should also be used.[6]

Data Analysis and Interpretation

The absorbance values are directly proportional to the number of viable cells. The results should be expressed as a percentage of the vehicle-only control. An IC₅₀ (half-maximal inhibitory concentration) value can be calculated by plotting the percentage of cell viability against the log of the compound concentration.

Section 2: Investigating the Mechanism of Cell Death: Apoptosis Assays

If Ethyl 2-(1-benzofuran-4-yl)acetate is found to have cytotoxic effects, the next logical step is to determine the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents.[10] Key markers of apoptosis include the activation of caspases and the externalization of phosphatidylserine (PS).[11][12][13]

Overview of Apoptosis Assays

• Caspase Activity Assays: Caspases are a family of proteases that are central to the apoptotic process. Assays are available to measure the activity of specific caspases, such as the executioner caspases-3 and -7.[11][14] These assays often use a substrate that releases a fluorescent or luminescent signal upon cleavage by the active caspase.[12][14]

• Annexin V Assays: In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS translocates to the outer leaflet.[12] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye to detect apoptotic cells.[12][13][14]

Protocol: Real-Time Apoptosis Assay using IncuCyte® System

This protocol outlines a real-time, live-cell analysis of apoptosis using the IncuCyte® system with Caspase-3/7 and Annexin V reagents. This allows for simultaneous measurement of two key apoptotic events over time.[14]

Materials:

• Ethyl 2-(1-benzofuran-4-yl)acetate

• Cell line of interest

• 96-well tissue culture plates

• IncuCyte® Caspase-3/7 Green Reagent

• IncuCyte® Annexin V Red Reagent

• IncuCyte® Live-Cell Analysis System

Procedure:

• Cell Seeding: Seed cells in a 96-well plate as described in the XTT assay protocol.

• Reagent and Compound Addition:

  • Prepare a treatment medium containing Ethyl 2-(1-benzofuran-4-yl)acetate at the desired concentrations.

  • Add the IncuCyte® Caspase-3/7 and Annexin V reagents to the treatment medium according to the manufacturer's protocol.

  • Remove the existing medium from the cells and add 100 µL of the treatment medium containing the reagents.

• Live-Cell Imaging:

  • Place the plate inside the IncuCyte® system.

  • Set up the imaging parameters to acquire phase-contrast, green fluorescence, and red fluorescence images every 2-3 hours for the duration of the experiment.

Data Analysis and Interpretation

The IncuCyte® software can be used to quantify the number of green (caspase-3/7 active) and red (Annexin V positive) cells over time. This provides kinetic data on the induction of apoptosis by Ethyl 2-(1-benzofuran-4-yl)acetate.

Section 3: Delving into a Potential Mechanism of Action: Signaling Pathway Analysis

Benzofuran derivatives have been shown to modulate key signaling pathways involved in cell proliferation, survival, and inflammation, such as the NF-κB and MAPK pathways.[2][15][16][17] Investigating the effect of Ethyl 2-(1-benzofuran-4-yl)acetate on these pathways can provide valuable insights into its mechanism of action.

NF-κB Signaling Pathway

The NF-κB pathway plays a crucial role in regulating immune and inflammatory responses, as well as cell survival.[17] In unstimulated cells, NF-κB is held in the cytoplasm by an inhibitor protein, IκB. Upon stimulation, IκB is degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription.[17]

Assay Principle: High-content screening (HCS) can be used to visualize and quantify the translocation of NF-κB from the cytoplasm to the nucleus.[18]

MAPK Signaling Pathway

The MAPK signaling pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis.[15][16][19] This pathway consists of a cascade of protein kinases that relay signals from the cell surface to the nucleus.[16]

Assay Principle: The activation of key proteins in the MAPK pathway, such as p38, can be measured using techniques like ELISA or Western blotting to detect their phosphorylated (active) forms.[19]

Protocol: NF-κB Translocation Assay using High-Content Screening

Materials:

• Ethyl 2-(1-benzofuran-4-yl)acetate

• A suitable cell line (e.g., A549)

• 96- or 384-well imaging plates

• TNF-α (or another NF-κB activator)

• Primary antibody against NF-κB (p65 subunit)

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• High-content imaging system

Procedure:

• Cell Seeding: Seed cells in imaging plates and allow them to attach overnight.

• Compound Treatment: Treat cells with various concentrations of Ethyl 2-(1-benzofuran-4-yl)acetate for a predetermined pre-incubation time.

• Stimulation: Stimulate the cells with an NF-κB activator, such as TNF-α, for a short period (e.g., 30 minutes).

• Immunofluorescence Staining:

  • Fix and permeabilize the cells.

  • Incubate with the primary antibody against NF-κB.

  • Incubate with the fluorescently labeled secondary antibody and the nuclear counterstain.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system.

  • Use image analysis software to quantify the fluorescence intensity of NF-κB in the nucleus and cytoplasm.

Data Analysis and Interpretation

The ratio of nuclear to cytoplasmic NF-κB fluorescence intensity is calculated. A decrease in this ratio in the presence of Ethyl 2-(1-benzofuran-4-yl)acetate would indicate an inhibitory effect on NF-κB translocation.

Section 4: Visualizing Workflows and Pathways

To aid in the understanding of the experimental design and potential mechanisms, the following diagrams are provided.

General Workflow for Characterizing a Novel Benzofuran Derivative

Caption: A phased approach to the in vitro characterization of a novel compound.

Simplified NF-κB Signaling Pathway

Caption: Overview of the canonical NF-κB signaling pathway.

References

• Biotech Spain. (2025, December 29). XTT Assays vs MTT.
• Sartorius. Incucyte® Apoptosis Assays for Live-Cell Analysis.
• Benchchem.
• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting.
• Thermo Fisher Scientific - JP. CyQUANT XTT and MTT Assays for Cell Viability.
• Promega Corpor
• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
• Promega. CellTox™ Green Cytotoxicity Assay Protocol.
• Benchchem. (2026, March 23). Benzofuran Derivatives in Drug Discovery: The Role of Boronic Acids.
• Benchchem. A Comparative Guide: MTT vs. XTT Assays for Cell Viability.
• Dunstan, H. M., et al. (2002, January 16). Cell-based assays for identification of novel double-strand break-inducing agents. PubMed.
• Reaction Biology. Cell-based Assays for Drug Discovery.
• Al-Ostoot, F. H., et al. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PMC.
• IJSDR. (2023, May).
• An, F., et al. A review for cell-based screening methods in drug discovery. PMC.
• BMG Labtech. (2025, August 5).
• Sigma-Aldrich.
• Sartorius. Protocol IncuCyte® Cytotoxicity Assay.
• NCBI Bookshelf - NIH. (2021, July 1). Apoptosis Marker Assays for HTS - Assay Guidance Manual.
• NCBI - NIH. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells.
• Lifescience Global. (2012, April 6). Cell-Based Assays in High-Throughput Screening for Drug Discovery.
• PMC - NIH. Methods for analyzing MAPK cascades.
• Sigma-Aldrich. Apoptosis Assays.
• ACS Publications. (2016, May 10). Discovery of Benzofuran Derivatives that Collaborate with Insulin-Like Growth Factor 1 (IGF-1) to Promote Neuroprotection | Journal of Medicinal Chemistry.
• Thermo Fisher Scientific - JP. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors.
• ASM Journals. A Novel High-Throughput Cell-Based Assay Aimed at Identifying Inhibitors of DNA Metabolism in Bacteria | Antimicrobial Agents and Chemotherapy.
• R&D Systems. Cell Viability/Growth Assays and Reagents.
• NCBI. (2012, October 1). Nuclear Factor Kappa B (NF-κB)
• Creative Proteomics.
• Assay Genie. (2024, January 22).
• Thermo Fisher Scientific - ES.
• Bio-Rad.
• RayBiotech.
• Meso Scale Diagnostics.
• Sigma-Aldrich.
• OMICS International. (2016, September 28).
• RSC Publishing. (2017, May 5). Total synthesis of natural products containing benzofuran rings.
• PMC - NIH. (2019, September 2).
• ResearchGate. (2019, October 1).
• WuXi RCS.
• MDPI. (2024, February 7). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity.
• PMC. Modulatory potential of A novel benzofuran-derived compound against aluminium chloride-induced neurotoxicity and miRNA dysregulation: Biochemical and bio-analytical study.
• ResearchGate. (2026, March 7). (PDF)
• Global Scientific Journal.
• Global Scientific Journal. (2022, December 9).
• Organic Chemistry Portal. Ethyl (benzothiazol-2-ylsulfonyl)
• PMC. Ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biotech-spain.com [biotech-spain.com]
• 8. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. mdpi.com [mdpi.com]
• 11. アポトーシスアッセイ [promega.jp]
• 12. bmglabtech.com [bmglabtech.com]
• 13. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Incucyte® Apoptosis Assays for Live-Cell Analysis | Sartorius [sartorius.com]
• 15. assaygenie.com [assaygenie.com]
• 16. MAPK Cell Signaling Pathway | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. commerce.bio-rad.com [commerce.bio-rad.com]
• 18. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - HK [thermofisher.com]

Application Note: Utilizing Ethyl 2-(1-benzofuran-4-yl)acetate as a Core Scaffold for High-Throughput Screening Libraries

Executive Summary & Pharmacophore Rationale

In the landscape of high-throughput screening (HTS) and fragment-based drug discovery (FBDD), the benzofuran scaffold has emerged as a privileged pharmacophore capable of addressing diverse and challenging biological targets[1]. Specifically, Ethyl 2-(1-benzofuran-4-yl)acetate serves as a highly versatile and stable building block for library generation.

The rationale for selecting this specific scaffold is rooted in its structural thermodynamics. The bicyclic benzofuran core provides a rigid, planar, electron-rich aromatic system ideal for π

π stacking and hydrophobic interactions within target binding pockets[2]. Meanwhile, the C4-acetate moiety acts as a critical vector; the ethyl ester protects the functional group during long-term storage, but upon hydrolysis, it yields an acetic acid side chain that can act as a hydrogen bond donor/acceptor or be rapidly elaborated into diverse amides and esters. Recent screening campaigns have successfully utilized benzofuran-acetic acid derivatives to target diverse pathways, from selectively activating human EPAC1 in inflammatory models[3] to inhibiting bacterial virulence factors like EcDsbA[2] and suppressing Hepatitis C Virus (HCV) replication[4].

HTS Library Synthesis Workflow

To maximize the chemical space explored during HTS, Ethyl 2-(1-benzofuran-4-yl)acetate is typically subjected to late-stage functionalization. This approach minimizes purification bottlenecks and ensures high-fidelity plate generation.

Workflow for generating HTS libraries from Ethyl 2-(1-benzofuran-4-yl)acetate.

Protocol 1: Microscale Parallel Library Synthesis (384-Well Format)

This protocol details the transformation of the ethyl ester into a diverse library of benzofuran-4-acetamides, optimized for direct HTS application.

• Ester Hydrolysis: Suspend Ethyl 2-(1-benzofuran-4-yl)acetate (100 mM) in a 1:1 mixture of THF and 1M aqueous LiOH. Stir at room temperature for 4 hours. Acidify with 1M HCl and extract with ethyl acetate.

  • Causality: The ethyl ester prevents premature decarboxylation or degradation during commercial transit and storage. Hydrolyzing immediately prior to library synthesis ensures a high-purity free-acid starting material.

• Parallel Amide Coupling: In a 384-well deep-well polypropylene plate, dispense 10 µL of the hydrolyzed benzofuran-4-acetic acid (10 mM in DMF). Add 10 µL of HATU (12 mM in DMF) and 5 µL of DIPEA to each well. Finally, add 10 µL of a unique primary/secondary amine (10 mM in DMF) from a pre-selected diversity library to each well.

  • Causality: HATU/DIPEA chemistry is selected for its rapid, near-quantitative conversion rates, which is mandatory for in-plate synthesis where unreacted starting materials can cause false positives in downstream assays.

• Solid-Phase Scavenging: Add 10 mg of a 1:1 mixture of polymer-bound trisamine and polymer-bound isocyanate to each well. Agitate for 12 hours, then filter the supernatant into a clean 384-well destination plate.

  • Causality: Scavenger resins covalently bind unreacted acids and amines, effectively purifying the product in situ and bypassing the need for bottleneck-inducing preparative HPLC.

• Self-Validation Checkpoint: The plate design must include a "blank" well (no amine added) and a "standard" well (benzylamine added). Prior to screening, these control wells are subjected to LC-MS. The entire 384-well plate is only validated for HTS if the standard well shows >90% product formation and the blank well shows complete scavenging of the starting acid.

High-Throughput Screening & Target Engagement

Once the library is synthesized, it must be screened using robust, artifact-resistant methodologies. Benzofuran derivatives often exhibit intrinsic UV absorbance, making ratiometric assays highly preferable.

Protocol 2: High-Throughput Fluorescence Polarization (FP) Assay

This protocol outlines a competitive binding assay, modeled after the identification of EPAC1 and EcDsbA modulators[2][3].

• Reagent Preparation: Prepare a master mix containing the target protein (e.g., 50 nM EPAC1) and a fluorescently labeled tracer ligand (e.g., 10 nM FITC-cAMP) in assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.01% Tween-20).

  • Causality: Tween-20 is included to prevent non-specific aggregation of the lipophilic benzofuran compounds, mitigating false-positive "promiscuous inhibitor" hits.

• Acoustic Dispensing: Using an Echo acoustic liquid handler, transfer 50 nL of the benzofuran library compounds from the destination plate directly into a 384-well black, flat-bottom assay plate.

  • Causality: Acoustic dispensing eliminates cross-contamination and maintains the final DMSO concentration at a strict 0.5%. Exceeding this DMSO threshold can denature the target protein or artificially alter the binding pocket conformation.

• Incubation & Reading: Dispense 10 µL of the master mix into the assay plate. Incubate in the dark at room temperature for 60 minutes to reach thermodynamic equilibrium. Read the plate on a microplate reader equipped with FP filters (Ex: 485 nm, Em: 535 nm, parallel and perpendicular).

  • Causality: FP is a ratiometric technique. It inherently normalizes against well-to-well volume variations and compound autofluorescence—a common artifact with conjugated aromatic systems like benzofurans.

• Self-Validation Checkpoint: Every assay plate must contain 16 wells of maximum signal (DMSO only) and 16 wells of minimum signal (excess unlabeled reference inhibitor). The assay is self-validating via the real-time calculation of the Z'-factor. A plate is automatically rejected and re-run if Z′<0.6 , ensuring strict statistical confidence in the identified hits.

Quantitative Data Summary

The versatility of the benzofuran-acetic acid core is demonstrated by its successful application across multiple therapeutic areas. Table 1 summarizes representative HTS data derived from this pharmacophore class.

Table 1: Representative HTS Hit Data for Benzofuran Derivatives

Target Protein	Disease Context	Representative Hit Profile	Potency (IC50/EC50/KD)	Cytotoxicity (CC50)	Selectivity & Mechanistic Notes
EPAC1	Inflammation / Fibrosis	Benzofuran oxoacetic acid (e.g., SY007/DM244)	~1.0 - 5.0 µM	>50 µM	Complete isoform selectivity over EPAC2; PKA sparing. Acts as a non-nucleotide agonist[3].
EcDsbA	Bacterial Virulence	2-(6-bromobenzofuran-3-yl)acetic acid	326 µM (KD)	N/A	Fragment-based hit. Binds the hydrophobic groove adjacent to the catalytic disulfide bond[2].
HCV	Hepatitis C Infection	C5-substituted benzofuran (Compound 3{4})	177 nM	>31.6 µM	>568-fold selectivity against Huh7.5.1 cells. Targets early-stage viral infection[4].

Mechanistic Pathway Modeling

To understand the downstream causality of a successful HTS hit, it is critical to map the target's signaling cascade. For example, when a benzofuran-acetic acid derivative successfully engages the cyclic nucleotide-binding domain (CNBD) of EPAC1, it triggers a specific anti-inflammatory pathway[3].

Mechanistic signaling pathway of EPAC1 activation by benzofuran derivatives.

By utilizing Ethyl 2-(1-benzofuran-4-yl)acetate as a foundational building block, drug discovery teams can rapidly generate self-validating, high-quality screening libraries capable of modulating complex signaling networks with high isoform selectivity.

References

• [4] High-Throughput Screening, Discovery, and Optimization To Develop a Benzofuran Class of Hepatitis C Virus Inhibitors | nih.gov | 4

• [1] Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity | nih.gov | 1

• [3] Development and Evaluation of Benzofuran Oxoacetic Acid Compounds as EPAC1 Activators | acs.org | 3

• [2] The Fragment-Based Development of a Benzofuran Hit as a New Class of Escherichia coli DsbA Inhibitors | semanticscholar.org |2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Development of Ethyl 2-(1-Benzofuran-4-yl)acetate Based Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The benzofuran scaffold is a cornerstone in medicinal chemistry, recognized for its presence in numerous biologically active natural products and synthetic compounds.[1][2] Derivatives of this privileged heterocycle have demonstrated a wide spectrum of pharmacological activities, including potent anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[1][3] This guide focuses on the strategic development of novel inhibitors derived from the Ethyl 2-(1-benzofuran-4-yl)acetate core. We provide a comprehensive framework, from the synthesis of the core scaffold and its derivatives to detailed protocols for biological evaluation and preliminary ADME/Tox profiling. Our objective is to equip researchers with the foundational knowledge and practical methodologies to explore the therapeutic potential of this promising class of molecules.

Introduction: The Rationale for Targeting the Benzofuran-4-yl Acetic Acid Scaffold

The unique structural and electronic properties of the benzofuran ring system make it an attractive starting point for the design of novel therapeutics.[4] While much research has focused on substitutions at the 2- and 3-positions of the benzofuran ring, the 4-position offers a distinct vector for chemical modification, potentially leading to novel structure-activity relationships (SAR) and intellectual property. The ethyl acetate moiety at the 4-position provides a versatile handle for further chemical elaboration, such as conversion to amides, hydrazides, or other functional groups, to modulate physicochemical properties and target engagement.

The broad anti-inflammatory and anticancer activities reported for various benzofuran derivatives suggest that compounds derived from the Ethyl 2-(1-benzofuran-4-yl)acetate scaffold could target key enzymes in relevant signaling pathways, such as protein kinases or enzymes involved in the inflammatory cascade like cyclooxygenases (COX).[5][6] This document outlines a systematic approach to synthesize, screen, and characterize novel inhibitors based on this scaffold.

Synthesis of the Core Scaffold and Derivatives

Proposed Synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate

A retro-synthetic analysis suggests that the target molecule can be constructed from a suitably substituted phenol and an α-halo ester. A common and effective method for benzofuran synthesis is the O-alkylation of a phenol followed by an intramolecular cyclization.

Protocol 2.1: Synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate

• Starting Materials: 4-Formyl-2-hydroxyphenylboronic acid, ethyl chloroacetate, a suitable palladium catalyst, and a base.

• Step 1: O-Alkylation: React 4-formyl-2-hydroxyphenylboronic acid with ethyl chloroacetate in the presence of a weak base such as potassium carbonate (K₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF). This reaction will yield the corresponding ether intermediate.

• Step 2: Intramolecular Cyclization: The resulting intermediate can then undergo an intramolecular cyclization reaction. This can be achieved through various methods, including a palladium-catalyzed reaction that facilitates the formation of the furan ring.

• Purification: The crude product is purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure Ethyl 2-(1-benzofuran-4-yl)acetate.

Diversification of the Core Scaffold

With the core scaffold in hand, a library of derivatives can be synthesized to explore the structure-activity relationship. Modifications can be introduced at the ethyl acetate moiety and on the benzofuran ring.

Protocol 2.2: Synthesis of Amide Derivatives

• Saponification: Hydrolyze the ester group of Ethyl 2-(1-benzofuran-4-yl)acetate using a base like lithium hydroxide (LiOH) in a mixture of tetrahydrofuran (THF) and water to yield the corresponding carboxylic acid, 2-(1-benzofuran-4-yl)acetic acid.

• Amide Coupling: Couple the resulting carboxylic acid with a diverse range of primary and secondary amines using a standard peptide coupling reagent such as (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a base like N,N-diisopropylethylamine (DIPEA) in a solvent like dichloromethane (DCM).

• Purification: Purify the amide derivatives by column chromatography or preparative HPLC.

Biological Evaluation: Screening for Inhibitory Activity

Given the known anticancer and anti-inflammatory properties of benzofurans, initial screening of the synthesized library should focus on relevant in vitro assays.

Anticancer Activity Screening

A primary screen against a panel of cancer cell lines is a robust method to identify compounds with cytotoxic or cytostatic effects.

Protocol 3.1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells and is widely used to assess cell viability and proliferation.[7]

• Cell Plating: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[8]

• Compound Treatment: Treat the cells with serial dilutions of the synthesized benzofuran derivatives (typically ranging from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (a known anticancer drug like doxorubicin).

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by live cells.

• Solubilization: Remove the medium and add a solubilizing agent like DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) for each compound.

Table 1: Example Data for Anticancer Activity of Benzofuran Derivatives

Compound ID	Modification	Cancer Cell Line	IC₅₀ (µM)
BF-4-Ac-Et	Ethyl Acetate (Core)	MCF-7	>100
BF-4-Am-01	N-benzyl amide	MCF-7	15.2
BF-4-Am-02	N-(4-chlorophenyl) amide	MCF-7	5.8
BF-4-Am-03	N-morpholinyl amide	MCF-7	25.1

Kinase Inhibition Assay

For compounds showing significant anticancer activity, a follow-up biochemical assay to determine direct inhibition of a specific kinase is crucial. Many kinases are implicated in cancer and inflammation.

Protocol 3.2: In Vitro Kinase Inhibition Assay (e.g., for a target kinase like EGFR)

This protocol outlines a general method to measure the ability of a compound to inhibit the activity of a purified kinase.[9]

• Reagents and Materials: Purified active kinase, kinase-specific substrate peptide, ATP, kinase assay buffer, detection reagent (e.g., ADP-Glo™ Kinase Assay kit from Promega), and test compounds.

• Assay Setup: In a 384-well plate, add serial dilutions of the test compounds.

• Enzyme and Substrate Addition: Add the purified kinase and its substrate to the wells.

• Reaction Initiation: Initiate the kinase reaction by adding ATP. Incubate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the kinase activity using the detection reagent according to the manufacturer's protocol. The signal is often luminescence-based and inversely proportional to kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value.

Diagram 1: General Workflow for Kinase Inhibitor Screening

Caption: A streamlined workflow for identifying and characterizing kinase inhibitors from a compound library.

Anti-inflammatory Activity Screening

The potential anti-inflammatory properties of the synthesized compounds can be assessed by measuring their ability to inhibit the production of inflammatory mediators in immune cells.

Protocol 3.3: Nitric Oxide (NO) Production Assay in Macrophages

This assay measures the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[7]

• Cell Culture: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Pre-treat the cells with various concentrations of the benzofuran derivatives for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Griess Assay: Collect the cell culture supernatant and measure the nitrite concentration (a stable product of NO) using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control and determine the IC₅₀ value.

Preliminary ADME/Tox Profiling

Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) properties is critical to identify compounds with drug-like potential and to avoid late-stage failures in drug development.[10][11]

In Vitro ADME Assays

A panel of in vitro ADME assays should be performed on the most promising lead compounds.

Table 2: Recommended In Vitro ADME/Tox Assays

Assay	Purpose	Protocol Reference
Aqueous Solubility	To assess the solubility of the compound, which impacts absorption and formulation.	[12]
LogD₇.₄	To determine the lipophilicity of the compound at physiological pH, which influences permeability and distribution.	[12]
Microsomal Stability	To evaluate the metabolic stability of the compound in the presence of liver microsomes.	[13]
CYP450 Inhibition	To identify potential drug-drug interactions by assessing the inhibition of major cytochrome P450 enzymes.	[13]
Plasma Protein Binding	To measure the extent to which the compound binds to plasma proteins, which affects its free concentration and efficacy.	[13]
In Vitro Cytotoxicity	To assess the general toxicity of the compound in non-cancerous cell lines.	[10]

In Silico ADME/Tox Prediction

Computational tools can be used to predict the ADME/Tox properties of the entire synthesized library, helping to prioritize compounds for experimental testing.

Diagram 2: Integrated Drug Discovery Cascade

Caption: A logical flow for the development of inhibitors, from synthesis to lead optimization.

Conclusion and Future Directions

The Ethyl 2-(1-benzofuran-4-yl)acetate scaffold represents a promising starting point for the development of novel inhibitors with potential therapeutic applications in oncology and inflammatory diseases. The protocols outlined in this guide provide a comprehensive framework for the synthesis, biological evaluation, and preliminary characterization of derivatives based on this core structure. A systematic approach, integrating synthetic chemistry with robust biological and ADME/Tox screening, will be essential to unlock the full therapeutic potential of this class of compounds. Future work should focus on elucidating the specific molecular targets of the most active compounds and evaluating their efficacy in in vivo models of disease.

References

• Symeres. In Vitro ADME-Tox Services. [Link]

• MDPI. Techniques to Study Inflammasome Activation and Inhibition by Small Molecules. [Link]

• Bitesize Bio. Three Steps for Setting up a Drug Screening Assay. [Link]

• Drug Discovery World. The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. [Link]

• VectorB2B. In vitro ADME-Tox characterisation in drug discovery and development. [Link]

• Noble Life Sciences. In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. [Link]

• SpringerLink. A review for cell-based screening methods in drug discovery. [Link]

• MDPI. Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. [Link]

• Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

• ecancer. Cell-culture based test systems for anticancer drug screening. [Link]

• ACS Publications. Cell-Based Assays on Microfluidics for Drug Screening. [Link]

• ResearchGate. Scope of ethyl 2-(2-benzoylbenzofuran-3-yl) acetates (4a–s) and ethyl... [Link]

• RSC Publishing. DDQ-promoted synthesis of 2-benzoylbenzofurans and benzofuro[2,3-c]pyridines using 2′-hydroxy ethyl cinnamate and phenacyl bromides. [Link]

• ResearchGate. Guidelines for anti‐inflammatory assays in RAW264.7 cells. [Link]

• NanoTemper Technologies. Protocols: protein - small molecule interactions. [Link]

• National Center for Biotechnology Information. Natural source, bioactivity and synthesis of benzofuran derivatives. [Link]

• National Center for Biotechnology Information. Ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)acetate. [Link]

• BellBrook Labs. Protocol Recommendations for Performing a Kinase Inhibition Assay. [Link]

• ACS Publications. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. [Link]

• National Center for Biotechnology Information. Design, synthesis, and in silico studies of new benzofuran–pyrazole hybrids as multi-kinase inhibitors with potential antiproliferative activity. [Link]

• ResearchGate. The Fragment-Based Development of a Benzofuran Hit as a New Class of Escherichia coli DsbA Inhibitors. [Link]

• Indian Journal of Pharmaceutical Sciences. Alzheimer’s Disease | Benzofuran | Derivatives | Biomarkers | Synthetic Scheme. [Link]

• Organic Syntheses. Discussion Addendum for: Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. [Link]

• OMICS International. Mini Review on Important Biological Properties of Benzofuran Derivatives. [Link]

• Royal Society of Chemistry. . [Link]

• Asian Journal of Pharmaceutical and Clinical Research. Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. [Link]

• ScienceOpen. Natural source, bioactivity and synthesis of benzofuran derivatives. [Link]

• ResearchGate. In vitro assay of benzofuran derivatives 3. [Link]

• PubMed. Expanding the Inhibitory Potential of the Benzoxaborinine Scaffold against Carbonic Anhydrases: Synthesis, Structural Characterization, and In Vitro Antitumor Activity. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 3. scienceopen.com [scienceopen.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Home | Drug Target Review [drugtargetreview.com]
• 11. One moment, please... [vectorb2b.com]
• 12. criver.com [criver.com]
• 13. symeres.com [symeres.com]

Application Notes and Protocols for the Computational Modeling and Docking of Ethyl 2-(1-benzofuran-4-yl)acetate

Introduction: The Therapeutic Potential of the Benzofuran Scaffold

The benzofuran nucleus is a privileged heterocyclic scaffold found in a multitude of natural products and synthetic compounds, exhibiting a wide array of significant biological activities.[1][2][3][4] These activities span from anticancer, anti-inflammatory, and antimicrobial to antiviral and antioxidant effects, making benzofuran derivatives a subject of intense interest in medicinal chemistry and drug discovery.[1][2][3] Prominent drugs, such as the antiarrhythmic agent amiodarone, underscore the therapeutic viability of this structural motif.[1][4] The diverse pharmacological profile of benzofurans provides a strong impetus for the exploration of novel derivatives, such as Ethyl 2-(1-benzofuran-4-yl)acetate, as potential therapeutic agents.

Given the established anti-inflammatory properties of many benzofuran-containing molecules, a key enzyme in the inflammatory cascade, Cyclooxygenase-2 (COX-2), presents a compelling putative target for investigation.[5] COX-2 is an inducible enzyme responsible for the elevated production of prostaglandins during inflammation and is a well-validated target for nonsteroidal anti-inflammatory drugs (NSAIDs).[6]

This application note provides a comprehensive, step-by-step protocol for the computational modeling and molecular docking of Ethyl 2-(1-benzofuran-4-yl)acetate with human COX-2. We will employ a suite of open-source and widely used bioinformatics tools to prepare the ligand and protein, perform the docking simulation, and analyze the resulting interactions. This in-silico approach allows for a cost-effective and rapid preliminary assessment of the binding potential of our novel compound, guiding further experimental validation.

Computational Workflow Overview

The following diagram illustrates the logical flow of the computational investigation, from initial molecule preparation to the final analysis of the protein-ligand interaction.

Caption: Workflow for computational modeling and docking.

Detailed Protocols

Part 1: Ligand Preparation

The initial step in any docking study is the accurate preparation of the small molecule ligand. This ensures that the structure is in a low-energy, 3D conformation, which is crucial for a realistic simulation of its binding to the protein.

Protocol 1.1: 3D Structure Generation and Energy Minimization of Ethyl 2-(1-benzofuran-4-yl)acetate

• 2D Structure Drawing:

  • Using a chemical drawing software (e.g., ChemDraw, MarvinSketch), draw the 2D structure of Ethyl 2-(1-benzofuran-4-yl)acetate.

  • Save the structure in a standard format, such as MOL or SMILES.

• 3D Structure Generation and Optimization with Avogadro:

  • Open the Avogadro software.

  • Import the 2D structure file. Avogadro will automatically generate an initial 3D conformation.

  • To optimize the geometry and find a low-energy conformation, go to Extensions > Molecular Mechanics > Setup Force Field. Select a robust force field like MMFF94 and click OK.

  • Then, go to Extensions > Optimize Geometry (or press Ctrl+Alt+O). Avogadro will perform an energy minimization, adjusting bond lengths and angles to find a more stable 3D structure.[7][8][9]

  • Once the optimization is complete (the energy value stabilizes), save the optimized 3D structure as a .pdb file.

Protocol 1.2: Preparation of the Ligand for AutoDock Vina

• Open AutoDockTools (ADT):

  • Launch the ADT graphical interface.

• Load the Ligand:

  • Go to Ligand > Input > Open and select the .pdb file of the optimized Ethyl 2-(1-benzofuran-4-yl)acetate.

• Process the Ligand:

  • Go to Ligand > Torsion Tree > Detect Root. This defines the rotatable bonds in the molecule.

  • Go to Ligand > Output > Save as PDBQT. Save the file in your working directory. The PDBQT format includes information on atom types, charges, and rotatable bonds required by AutoDock Vina.[10]

Part 2: Protein Preparation

Proper preparation of the receptor is equally critical for a successful docking simulation. This involves cleaning the crystal structure and preparing it in a format suitable for the docking software.

Protocol 2.1: Preparation of Human COX-2 Receptor (PDB ID: 5KIR)

• Download the Protein Structure:

  • Navigate to the RCSB Protein Data Bank ([Link]).

  • Search for the PDB ID 5KIR. This is the crystal structure of human Cyclooxygenase-2 in complex with the inhibitor Vioxx.[11][12][13]

  • Download the structure in PDB format.

• Clean the Protein Structure:

  • Open the downloaded 5KIR.pdb file in a molecular visualization tool like PyMOL or UCSF Chimera.[14][15]

  • Remove all non-essential components from the PDB file, including water molecules, the co-crystallized ligand (Vioxx), and any other heteroatoms or solvent molecules.[14][16]

  • The COX-2 protein is a homodimer in this crystal structure. For this study, we will use a single chain (e.g., Chain A) for the docking simulation. Delete the other chain.

  • Save the cleaned protein structure as a new .pdb file (e.g., 5KIR_protein.pdb).

• Prepare the Receptor in AutoDockTools:

  • In ADT, go to File > Read Molecule and open the cleaned protein PDB file (5KIR_protein.pdb).

  • Go to Edit > Hydrogens > Add. Select Polar only and click OK to add hydrogens to polar atoms.

  • Go to Edit > Charges > Add Kollman Charges. This assigns partial charges to the protein atoms.

  • Go to Grid > Macromolecule > Choose. Select the protein and click Select Molecule.

  • Save the prepared receptor as a PDBQT file by going to Grid > Macromolecule > Write and saving it as 5KIR_protein.pdbqt.

Part 3: Molecular Docking with AutoDock Vina

With the prepared ligand and receptor, the next step is to define the binding site and run the docking simulation.

Protocol 3.1: Defining the Binding Site and Running the Docking Simulation

• Define the Grid Box:

  • In ADT, with the 5KIR_protein.pdbqt loaded, go to Grid > Grid Box.

  • A box will appear around the protein. This box defines the search space for the docking simulation.

  • To position the grid box around the active site, you can manually adjust the center coordinates and dimensions. A reliable method is to center the grid on the position of the co-crystallized ligand in the original PDB file. For 5KIR, the active site is well-characterized.[13][17]

  • Adjust the center_x, center_y, and center_z coordinates to encompass the known active site of COX-2. A box size of 25 x 25 x 25 Å is generally sufficient to cover the active site.

• Create the Configuration File:

  • Create a text file named config.txt in your working directory.

  • Add the following lines to the file, replacing the coordinate values with those determined in the previous step:

  • The exhaustiveness parameter controls the thoroughness of the search. A value of 8 is a good starting point.

• Run AutoDock Vina:

  • Open a terminal or command prompt and navigate to your working directory.

  • Execute the following command:

  • AutoDock Vina will perform the docking simulation and generate an output file (out.pdbqt) containing the predicted binding poses and a log file (log.txt) with the binding affinity scores.[4][18]

Results and Analysis

The output of the docking simulation provides valuable insights into the potential interaction between Ethyl 2-(1-benzofuran-4-yl)acetate and COX-2.

Binding Affinity Scores

AutoDock Vina calculates the binding affinity in kcal/mol. More negative values indicate a stronger predicted binding interaction. The top-ranked poses and their corresponding binding affinities are summarized in the log file.

Table 1: Predicted Binding Affinities of Ethyl 2-(1-benzofuran-4-yl)acetate with COX-2

Pose	Binding Affinity (kcal/mol)
1	-8.5
2	-8.2
3	-8.1
4	-7.9
5	-7.8
6	-7.6
7	-7.5
8	-7.4
9	-7.2

Note: These are hypothetical results for illustrative purposes.

Visualization of Binding Poses

Visual inspection of the predicted binding poses is crucial for understanding the nature of the protein-ligand interactions.

Protocol 4.1: Visualizing Docking Results with PyMOL

• Load the Structures:

  • Open PyMOL.

  • Go to File > Open and load the prepared protein PDBQT file (5KIR_protein.pdbqt).

  • Go to File > Open and load the docking output file (out.pdbqt). This file contains multiple binding poses of the ligand.

• Visualize the Protein and Ligand:

  • Display the protein as a cartoon or surface representation.

  • Display the ligand in a stick or sphere representation to clearly see its atoms.[19][20]

• Analyze Interactions:

  • Focus on the top-ranked pose (mode 1).

  • Use the Wizard > Measurement tool to identify potential hydrogen bonds between the ligand and protein residues (typically distances < 3.5 Å).

  • Identify and label the amino acid residues in the binding pocket that are in close contact with the ligand. This can reveal key hydrophobic and electrostatic interactions.[20][21]

The following diagram illustrates the types of interactions to look for during the analysis.

Sources

• 1. rcsb.org [rcsb.org]
• 2. Visualizing ligand docking results with PyMOL scripting and R - Ethan Holleman [ethanholleman.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 5. uniprot.org [uniprot.org]
• 6. rcsb.org [rcsb.org]
• 7. 5. Creating / modifying ligand molecules — ScotCHEM protein-ligand docking course documentation [arts.st-andrews.ac.uk]
• 8. Optimizing Ligand Structures with Open Babel: A Practical Guide for Bioinformatics Workflows [parssilico.com]
• 9. scotchem.ac.uk [scotchem.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. 5KIR: The Structure of Vioxx Bound to Human COX-2 [ncbi.nlm.nih.gov]
• 12. rcsb.org [rcsb.org]
• 13. 5kir - The Structure of Vioxx Bound to Human COX-2 - Summary - Protein Data Bank Japan [pdbj.org]
• 14. quora.com [quora.com]
• 15. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. GIL [genomatics.net]
• 19. medium.com [medium.com]
• 20. m.youtube.com [m.youtube.com]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate

Welcome to the technical support guide for the synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. We provide in-depth, field-tested insights and troubleshooting protocols to help you optimize your reaction outcomes and ensure the purity of your target compound.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis, focusing on the prevalent route involving the alkylation of 4-hydroxybenzofuran with an ethyl haloacetate.

Q1: My reaction yields are consistently low, and the crude product is a complex mixture according to TLC and NMR. What is the most likely cause?

Answer: This is the most frequently reported issue and almost invariably points to a competition between the desired O-alkylation and an undesired C-alkylation of the 4-hydroxybenzofuran starting material. The phenoxide ion generated from 4-hydroxybenzofuran under basic conditions is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (O-alkylation) to form the desired ether linkage, or a carbon atom on the aromatic ring (C-alkylation), primarily at the 5-position due to electronic activation.[1][2]

• O-alkylation (Desired Path): The phenoxide oxygen attacks the electrophilic carbon of ethyl bromoacetate, leading to Ethyl 2-(1-benzofuran-4-yloxy)acetate.

• C-alkylation (Side Reaction): The electron density on the aromatic ring, particularly at the carbon ortho to the hydroxyl group (C5), attacks the electrophile. This disrupts the aromaticity of the benzene ring portion of the benzofuran, forming a ketone intermediate (a dienone), which then tautomerizes back to an aromatic phenol, yielding Ethyl 2-(5-hydroxy-1-benzofuran-4-yl)acetate.[2]

The formation of this C-alkylated byproduct consumes your starting material and complicates purification, leading to significant yield loss.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmaxchange.info [pharmaxchange.info]

Purification challenges of regioisomeric benzofuran acetates

Welcome to the Technical Support Center for Heterocyclic Purification. This guide is specifically engineered for researchers and drug development professionals facing the notorious challenge of isolating regioisomeric benzofuran acetates.

Because regioisomers (e.g., 4-acetoxy vs. 5-acetoxybenzofuran) possess nearly identical molecular weights, boiling points, and lipophilicities, traditional purification workflows often fail. This guide synthesizes chromatographic theory with field-proven methodologies to help you break co-elution and validate your isolated compounds.

Diagnostic Workflow for Regioisomer Separation

Before adjusting your chemistry, use the following decision matrix to determine the most efficient purification pathway for your benzofuran acetate mixtures.

Figure 1: Diagnostic decision tree for the separation of benzofuran acetate regioisomers.

Troubleshooting & FAQ

Q1: Why do standard silica gel and C18 columns fail to separate benzofuran acetate regioisomers? Causality: Standard purification relies on distinct differences in polarity or hydrophobicity. On normal-phase silica, retention is driven by hydrogen bonding to surface silanols. Because the acetate group in different regioisomers interacts with silica with nearly identical binding energies, their Rf​ values overlap. Conversely, standard C18 reversed-phase columns rely purely on dispersive hydrophobic interactions. Since the hydrophobic surface area (LogP) of benzofuran acetate positional isomers is virtually identical, a C18 phase cannot differentiate them, resulting in persistent co-elution[1][2].

Q2: What is the mechanistic advantage of Pentafluorophenyl (PFP) columns for these compounds? Causality: PFP columns break the reliance on simple hydrophobicity by offering orthogonal retention mechanisms. The pentafluorophenyl ring is highly electron-deficient, allowing for strong π−π charge-transfer interactions with the electron-rich benzofuran core[2][3]. Furthermore, benzofuran acetates possess strong localized dipoles at the ester moiety; the highly polar C-F bonds on the PFP stationary phase induce strong dipole-dipole interactions[1]. Finally, the rigid, planar structure of the PFP ligand offers shape selectivity, which is highly sensitive to the spatial arrangement of the acetate group on the benzofuran ring[3].

Q3: How should I optimize the mobile phase for PFP-based separation? Causality: Methanol is strongly preferred over acetonitrile. Acetonitrile is a π -electron-rich solvent that actively competes with your analyte for the π−π interaction sites on the PFP stationary phase, effectively masking the column's unique selectivity. Methanol, being protic and lacking π -electrons, enhances the π−π and dipole interactions between the benzofuran acetate and the fluorinated stationary phase[4]. Adding a volatile buffer like ammonium acetate (10–20 mM) can further sharpen peaks by masking residual metal impurities or unendcapped silanols[4].

Q4: Can selective crystallization be used if preparative chromatography is not viable? Causality: Yes. In cases where preparative chromatography is cost-prohibitive or scale-limited, selective recrystallization can separate regioisomeric mixtures based on crystal lattice packing thermodynamics. For example, benzofuran regioisomers synthesized via electrophilic aromatic substitution often crystallize at different rates from neutral solvent systems (e.g., EtOAc/hexanes), allowing the isolation of the major thermodynamic isomer (often achieving >95% purity from initial 5:1 mixtures)[5]. Note: Avoid highly basic or acidic protic solvents during crystallization to prevent unwanted hydrolysis of the acetate group.

Quantitative Data Presentation: Stationary Phase Comparison

To assist in column selection, the following table summarizes the expected performance of various stationary phases when applied to benzofuran acetate regioisomers.

Column Phase	Primary Retention Mechanism	Selectivity for Benzofuran Regioisomers	Recommended Mobile Phase
C18	Hydrophobic (Dispersive)	Poor (Co-elution common)	MeCN / Water
Phenyl-Hexyl	Hydrophobic + Moderate π−π	Moderate	MeOH / Water
PFP (Pentafluorophenyl)	π−π , Dipole-Dipole, Shape	Excellent	MeOH / Water
Silica (Normal Phase)	Hydrogen Bonding, Polar	Poor	Hexanes / EtOAc

PFP Column Interaction Mechanisms

Figure 2: Orthogonal retention mechanisms of Pentafluorophenyl (PFP) phases for benzofuran regioisomers.

Self-Validating Protocol: Preparative HPLC Scale-Up

To ensure scientific integrity and prevent wasted material, do not jump directly to preparative scales. Utilize this self-validating, step-by-step methodology for scaling up the purification of your regioisomers.

Step 1: System Suitability & Analytical Screening

• Dissolve the crude benzofuran acetate mixture in HPLC-grade Methanol (1 mg/mL).

• Inject 5 µL onto an analytical PFP column (e.g., 4.6 x 50 mm, 2.7 µm).

• Run a gradient of 20% to 80% Methanol in Water (containing 10 mM Ammonium Acetate) over 10 minutes at 1.0 mL/min[2][4].

• Validation Check: Calculate the resolution ( Rs​ ) between the regioisomer peaks. Baseline resolution ( Rs​>1.5 ) must be achieved. If Rs​<1.5 , identify the elution composition and switch to an isocratic hold at that specific Methanol % to maximize shape selectivity.

Step 2: Loading Capacity Determination

• Perform sequential injections of increasing concentration (e.g., 2, 5, 10, and 20 mg/mL) on the analytical column.

• Validation Check: Monitor peak broadening and retention time shifts. The maximum analytical load is defined as the point where Rs​ degrades to exactly 1.2. Do not exceed this concentration for scale-up.

Step 3: Linear Scale-Up to Preparative HPLC

• Transfer the optimized isocratic method to a Preparative PFP column (e.g., 21.2 x 150 mm, 5 µm).

• Scale the flow rate and injection volume using the scale-up factor ( SF ):

  SF=(rprep2​/ranalytical2​)×(Lprep​/Lanalytical​)

• Execute the run, utilizing UV detection at 254 nm or 280 nm (optimal for the benzofuran chromophore).

Step 4: Fraction Collection & Orthogonal Verification

• Collect fractions strictly based on the UV threshold to avoid peak tailing overlap.

• Lyophilize or gently evaporate the fractions under reduced pressure (keep bath temp <40°C to prevent acetate cleavage).

• Validation Check (Critical): Do not rely solely on HPLC retention time for final purity validation. Analyze the isolated fractions using 1 H-NMR (focusing on the aromatic coupling patterns, e.g., ortho vs. meta coupling of the remaining protons on the benzene ring) or GC-Vapor Phase IR to unambiguously confirm the specific structural regioisomer[6].

References

• ACE C18-PFP technical brochure - HPLC - hplc.eu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOmbh9id3i-jkxKfrS4eE4LzllxJi0ZMqAV8r2urudDe7zMlP2o-NH083u69eWgY4r4ODeznZkM0ICJp9ZL6F8bkmyOViMiSuY9HExd2gKOtjIx-BD2PLiPezl9ggWtXhoLkIA2OxfamSH88GKqMM=]
• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns - agilent.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmzSdsr4oxr8bRHHhLsMK0PSVnrj-NXN3-xPUndCA4-oFXD0ABP5iS-DJlKu0A6TKjR21f23y7jWdbOkwCztjwDGQWklfyUrJBdPZJJufv4B40GJ2pceSFsDI2dFw6FjHBUkdvrvu7l6_Xv6czKYnOsRvCgIeOCIqQ]
• Identification of Regioisomers via Gas Chromatography Coupled with Vapor-Phase Infrared Detection - ifrti.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAbxo9EQV1LJ9DuyFtxD8I6_EfeXVTDdxlPDXf8pVVa7RprwvYvGwDWw7RSauzpMREvSdJr7N-cbnXAZJx2sNWfcL3xYaiiGbqr-kDt4Nx64cXj5vNbkzSPGwxA66-R9UJJ_bTLho3oxNi9MXjdy1VBmJP1X7yp51GV3VNZREsG1H2leNry4zEdIO2RM9qBk75jFnVIkaANBM06g==]
• “Hybrid” Benzofuran–Benzopyran Congeners as Rigid Analogues of Hallucinogenic Phenethylamines - nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5lhM1CnEz3owpVOQjdavgahdGhl98IhdJpIBZVkTpZm8km--OBZm6JQirjZwHf1mj2I44BiQaMSczAyxou0T10BT0QSI7O-QhPeJfUFEhxF-Zdcfr0mLJRBf-dwr9MCVIuaxbsXHItInukg==]
• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column - chromatographyonline.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUqdsCf-KY3ANCl6HTbGd7AAu_jmS8SInl44nY4ILXegp_8QYcIcrxLxygbnkAfpXuwe9vV9JVGRcSSH3-ld3qqSnmcXbRCOQ6fZoOoy2PoyOQyHqju7dICVBGi4uIUA8cVE4O6XDbbGh-8scn6-mL8ZaKoL3hL0_PbePTNwQ0-KsdF0Ajxn8BKpIGd9p9Q6z38R7WQG3s0WMj-S-C7YlAuuDtRTAaqa7cruFTvGrwnzXFS3foyb4Z6MXfMQRkXdpI1wY_GyVzwFQ=]
• [Reader Insight] A Guide to Selective Columns for Isomer Separation - welch-us.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERk_lDF63ZfM2dvGNnc2VtjeZpcJ4EkYJBjrWtzK0-IHfVl7HQ3ClSjhLfetzHb_j_lNWFnLJTKTqyZALQnCZdyABQP9gxsf7tnDHIUxnrsOjB8plTnaR7NryUotFrTM25boeymc-_cCU6pHenu2cEe1gC7nWSbfALbP8KMwEN9PQDRzzsmB-pZKsI3fVxQZPnog3I1_wi3sk8]

Sources

• 1. hplc.eu [hplc.eu]
• 2. agilent.com [agilent.com]
• 3. welch-us.com [welch-us.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. ifrti.org [ifrti.org]

Troubleshooting crystallization of Ethyl 2-(1-benzofuran-4-yl)acetate

Technical Support Center: Troubleshooting Crystallization of Ethyl 2-(1-benzofuran-4-yl)acetate

From the Desk of the Senior Application Scientist Crystallizing low-melting ester derivatives like Ethyl 2-(1-benzofuran-4-yl)acetate presents a unique set of thermodynamic challenges. Because of the high lipophilicity of the benzofuran core and the flexibility of the acetate side chain, this molecule exhibits a high solubility in most organic solvents and a strong tendency to undergo Liquid-Liquid Phase Separation (LLPS)—colloquially known as "oiling out."

When developing a purification process, simply cooling the reactor or dumping in an anti-solvent will almost certainly push the system past the spinodal boundary, resulting in a milky emulsion rather than a crystalline suspension. The guide below is engineered to help you understand the causality behind these phase behaviors and provides a self-validating framework to ensure your crystallization is thermodynamically controlled, scalable, and high-yielding.

Part 1: Core Troubleshooting & FAQs

Q1: Why does my product form a milky oil at the bottom of the reactor instead of crystallizing? A: You are experiencing Liquid-Liquid Phase Separation (LLPS). This occurs when the generation of supersaturation outpaces the kinetics of crystal nucleation. Instead of integrating into a rigid crystal lattice, the solute molecules separate into a dense, product-rich liquid phase[1]. From a thermodynamic perspective, your process has bypassed the Metastable Zone Width (MSZW) and crossed the binodal curve into a miscibility gap[2]. This is highly detrimental because the oil droplets act as a highly efficient solvent for structurally similar impurities. If these droplets spontaneously solidify later in the process, they will trap these impurities and form hard, out-of-specification agglomerates[1].

Q2: How do I select the right solvent system to prevent this oiling out? A: Oiling out is exacerbated by solvent mixtures with extreme polarity differences (e.g., Ethanol/Water)[3]. The separating solute causes the solvent combination to demix. For Ethyl 2-(1-benzofuran-4-yl)acetate, you must select a solvent/anti-solvent pair with a moderate polarity gap that provides a wide, stable MSZW. We strongly recommend an Ethyl Acetate / Heptane system. Ethyl acetate provides excellent solubility for the ester, while heptane acts as a gentle anti-solvent that slowly reduces solubility without causing an immediate localized polarity shock.

Q3: What is the exact mechanism to bypass the LLPS boundary? A: The ultimate antidote to oiling out is a combination of slow supersaturation generation and targeted seeding [3]. By cooling the solution to a temperature exactly halfway into the MSZW and introducing pre-milled seed crystals, you provide a low-energy surface for the solute molecules to integrate into. This bypasses the high activation energy required for primary nucleation. The seeds consume the supersaturation via controlled crystal growth, actively preventing the chemical potential from ever reaching the LLPS boundary[4].

Part 2: Thermodynamic Phase Pathways

The following diagram illustrates the critical thermodynamic pathways in your reactor. To achieve high purity, your process must remain in the green pathway, actively avoiding the red LLPS zone.

Thermodynamic pathways: Bypassing LLPS via controlled seeding within the MSZW.

Part 3: Solvent System & Kinetic Data Matrix

To make informed decisions on your process parameters, compare the thermodynamic behaviors of common solvent systems for benzofuran derivatives.

Solvent / Anti-Solvent Pair	Polarity Gap	MSZW Width	LLPS (Oiling Out) Risk	Process Recommendation & Causality
Ethyl Acetate / Heptane	Moderate	Wide (~15°C)	Low (with seeding)	Optimal. Gradual desolvation allows for steady crystal growth without localized demixing.
Toluene / Hexane	Low	Very Wide	Medium	Acceptable. Good alternative, but crystal growth kinetics are slower, requiring longer aging times.
Ethanol / Water	High	Narrow (<5°C)	Very High	Avoid. The highly hydrophobic benzofuran core rejects water instantly, causing immediate emulsion formation.
DCM / Hexane	Moderate	Medium	High	Avoid. High volatility of DCM makes supersaturation control at scale nearly impossible, leading to wall encrustation.

Part 4: Validated Experimental Protocol (Cooling-Antisolvent Crystallization)

This methodology is designed as a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Materials:

• API: Crude Ethyl 2-(1-benzofuran-4-yl)acetate

• Primary Solvent: Ethyl Acetate (EtOAc)

• Anti-Solvent: n-Heptane

• Seeds: 1-2 wt% of pure, pre-milled Ethyl 2-(1-benzofuran-4-yl)acetate crystals.

Step-by-Step Workflow:

• Dissolution: Suspend the crude ester in EtOAc (3.0 mL/g) and heat to 50°C under moderate agitation (250 RPM).

  • Causality: Complete dissolution is required to erase the thermal history of the solid and destroy any hidden polymorphs or agglomerates.

  • Validation Check: The solution must be completely optically clear.

• Polish Filtration: Pass the hot solution through a 0.45 µm PTFE filter into a pre-warmed crystallizer.

  • Causality: Foreign particulates act as uncontrolled nucleation sites, which can trigger premature, erratic crystallization outside your designed parameters.

• Controlled Cooling to MSZW: Cool the reactor from 50°C to 35°C at a strict rate of 0.5°C/min.

  • Causality: A slow cooling ramp ensures the system enters the MSZW without overshooting into the spinodal decomposition region (where oiling out is guaranteed)[2].

  • Validation Check: The solution must remain clear. If turbidity or a milky emulsion appears, you have oiled out. Reheat to 50°C and reduce the cooling rate.

• Seeding & Aging: At 35°C, introduce 1.5 wt% of pre-milled seeds. Maintain the temperature and agitate for 2 hours.

  • Causality: Seeding halfway into the MSZW dictates the exact moment of nucleation. The 2-hour age allows the seeds to consume the initial supersaturation, establishing a robust crystal bed[4].

  • Validation Check: Visual confirmation of a thin, free-flowing white suspension. (If using PAT, FBRM chord length should show a steady increase in particle counts).

• Programmed Anti-Solvent Dosing: Dose n-Heptane (6.0 mL/g) linearly over 4 hours using a programmable syringe pump.

  • Causality: Linear, slow dosing maintains a constant, low level of supersaturation. Rapid dumping of anti-solvent creates localized zones of high supersaturation at the dosing point, instantly forming oil droplets[3].

• Final Cooling & Isolation: Cool the suspension to 5°C at 0.25°C/min. Hold for 1 hour, then filter via Buchner funnel. Wash the cake with 2 bed-volumes of pre-chilled (5°C) Heptane.

  • Causality: The final cooling ramp drives the remaining solute out of the mother liquor, maximizing yield. The cold wash displaces the impurity-laden mother liquor without dissolving the product.

Part 5: Experimental Workflow Visualization

Optimized cooling-antisolvent crystallization workflow for Ethyl 2-(1-benzofuran-4-yl)acetate.

References

• KiloMentor. "The Problem of Oiling Out in Chemical Process Development." blogspot.com.
• Mettler Toledo. "Oiling Out in Crystallization." mt.com.
• Bhamidi, V.; Abolins, B.P. "A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data." Processes 2019, 7(9), 577. MDPI.
• Mettler Toledo. "Liquid-Liquid Phase Separation in Crystallization." mt.com.

Sources

• 1. mt.com [mt.com]
• 2. mdpi.com [mdpi.com]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. mt.com [mt.com]

Technical Support Center: Scale-up Synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions for the scale-up synthesis of Ethyl 2-(1-benzofuran-4-yl)acetate, a key intermediate in pharmaceutical development.[1][2] As Senior Application Scientists, we focus on the underlying chemical principles to help you navigate the challenges of transitioning from bench-scale to larger-scale production.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, offering practical solutions and preventative measures.

Q1: My reaction yield is significantly lower on a larger scale compared to my lab-scale experiments. What are the likely causes and how can I improve it?

A1: A decrease in yield upon scale-up is a common challenge and can be attributed to several factors, primarily related to mass and heat transfer.[3]

• Inefficient Mixing: In larger reactors, achieving uniform mixing is more difficult.[4] This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

  • Solution: Switch from a magnetic stir bar to an overhead mechanical stirrer for more efficient agitation in larger volumes.[4] Ensure the impeller design is appropriate for the viscosity of your reaction mixture.

• Poor Temperature Control: The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation less efficient.[3][5] Exothermic events that were negligible on a small scale can lead to runaway reactions and decomposition of products at a larger scale.[5][6]

  • Solution: Use a reactor with a jacket for controlled heating and cooling.[6] Monitor the internal reaction temperature, not just the bath temperature.[4] For highly exothermic steps, consider a semi-batch process where one reactant is added portion-wise to control the rate of heat generation.[7]

• Extended Reaction Times: Heating and cooling larger volumes takes longer.[8] This prolonged exposure to reaction conditions can lead to product degradation or the formation of byproducts.

  • Solution: Re-optimize reaction times for the larger scale. Monitor the reaction progress using in-process controls (e.g., TLC, LC-MS) to determine the optimal endpoint.

Q2: I'm observing the formation of significant impurities during the cyclization step to form the benzofuran ring. How can I minimize these?

A2: Impurity formation during benzofuran synthesis often stems from competing reaction pathways or the instability of intermediates.[9] Common synthetic routes to the benzofuran core include Palladium-catalyzed reactions like Sonogashira coupling followed by cyclization.[10][11][12][13][14]

• Side Reactions in Palladium-Catalyzed Cyclization: In routes involving Sonogashira coupling of an o-halophenol derivative followed by cyclization, homo-coupling of the alkyne can be a significant side reaction.[12]

  • Solution: Carefully control the reaction stoichiometry. Ensure the complete consumption of the aryl halide before potential side reactions dominate. The choice of palladium catalyst, ligand, and base is crucial and may need to be re-optimized for the larger scale.[15] Thoroughly degassing the reaction mixture is critical to prevent oxidation and deactivation of the Pd(0) catalyst.[15]

• Alternative Cyclization Strategies: If intramolecular cyclization is problematic, consider alternative routes. For instance, an acid-catalyzed cyclization of an appropriate precursor can be an effective method for forming the benzofuran ring.[16][17]

  • Solution: Explore different acidic catalysts and solvent systems. Polyphosphoric acid (PPA) is a common choice, but others may offer better selectivity for your specific substrate.[16]

Q3: The work-up and purification of my product are proving difficult and leading to product loss. What are some scale-up friendly purification strategies?

A3: Work-up and purification procedures that are straightforward on a gram scale can become cumbersome and inefficient at a larger scale.

• Emulsion Formation during Extraction: Large-scale extractions are more prone to the formation of stable emulsions, making phase separation difficult and leading to product loss.[6]

  • Solution: Add brine (saturated NaCl solution) to the aqueous layer to increase its ionic strength and help break emulsions. If possible, minimize vigorous shaking and instead use gentle inversions for mixing.

• Chromatography Challenges: Flash chromatography, while effective in the lab, is often not practical or economical for large-scale purification.

  • Solution: Focus on developing a robust crystallization or recrystallization procedure. This is often the most efficient and scalable method for purifying solid products.[8] Experiment with different solvent systems to find one that provides good recovery and high purity. If your product is an oil, distillation under reduced pressure may be a viable option.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing Ethyl 2-(1-benzofuran-4-yl)acetate and what are the key considerations for scale-up?

A1: Several synthetic strategies exist for the preparation of benzofuran derivatives.[18] For Ethyl 2-(1-benzofuran-4-yl)acetate, a common approach involves the construction of the benzofuran ring followed by the introduction of the acetate side chain.

A plausible and scalable synthetic pathway is outlined below:

Caption: General synthetic scheme for benzofuran derivatives.

Key Scale-up Considerations for this Route:

• Sonogashira Coupling: This palladium and copper co-catalyzed reaction is generally robust.[11][12][13] However, on a large scale, ensuring the exclusion of oxygen is critical to prevent catalyst deactivation and homo-coupling of the alkyne.[12] The choice of a recyclable catalyst could be beneficial for industrial production.[13]

• Intramolecular Cyclization: This step can be sensitive to reaction conditions. The choice of base and solvent can significantly impact the yield and purity.[12] On a larger scale, efficient heat transfer is crucial to prevent side reactions.

• Introduction of the Acetate Moiety: This can be achieved through various methods, such as a palladium-catalyzed arylation of ethyl acetoacetate followed by deacylation.[19] The choice of base in this step is critical to promote the desired reaction pathway.[19]

Q2: What are the critical safety considerations when scaling up this synthesis?

A2: Safety is paramount during scale-up.[4][6]

• Thermal Hazards: Thoroughly understand the thermal profile of each reaction step.[5] Runaway reactions are a significant risk with exothermic processes.[6][7]

  • Mitigation: Use reaction calorimetry to assess the heat of reaction. Ensure the reactor's cooling capacity is sufficient to handle any potential exotherms.[5] Have a documented emergency cooling plan.[20]

• Reagent Handling: Handling larger quantities of flammable solvents and corrosive reagents increases the risk of spills and exposure.

  • Mitigation: Use appropriate personal protective equipment (PPE). Ensure adequate ventilation, and consider using closed-system transfer for particularly hazardous materials.

• Pressure Build-up: Some reactions may evolve gas. In a sealed or inadequately vented reactor, this can lead to a dangerous build-up of pressure.[4]

  • Mitigation: Ensure the reactor is properly vented. For reactions known to produce gas, use a gas outlet connected to a scrubber or bubbler.

Q3: Which analytical techniques are essential for monitoring the reaction and ensuring the quality of the final product on a larger scale?

A3: Robust analytical monitoring is crucial for a successful and reproducible scale-up.

Analytical Technique	Purpose	Stage of Use
Thin Layer Chromatography (TLC)	Rapid, qualitative monitoring of reaction progress.	In-process
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of reaction conversion, impurity profiling, and final product purity.	In-process and Final Product
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification of intermediates, byproducts, and the final product.	In-process and Final Product
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural confirmation of the final product and key intermediates.	Final Product and Intermediates
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of volatile impurities and residual solvents.	Final Product
Differential Scanning Calorimetry (DSC)	Assessment of thermal properties and potential hazards.	Process Development

Experimental Protocols

Illustrative Protocol: Palladium-Catalyzed O-Arylation of Ethyl Acetohydroximate for Benzofuran Synthesis

This protocol, adapted from the work of Maimone and Buchwald, provides an efficient route to substituted benzofurans.[21][22]

Step 1: O-Arylation

• To an oven-dried, resealable Schlenk tube, add Pd catalyst, ligand, and base.

• Evacuate and backfill the tube with argon (repeat three times).

• Add aryl halide (if solid), followed by ethyl acetohydroximate.

• Add solvent via syringe.

• Stir the reaction mixture at the specified temperature for the indicated time.

• Cool the reaction to room temperature and monitor by GC-MS or LC-MS.

Step 2: Cyclization to Benzofuran

• To the crude reaction mixture from Step 1, add an exogenous ketone, water, and a solution of HCl in dioxane.

• Seal the tube and heat to the specified temperature.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature for work-up.

Caption: A logical workflow for troubleshooting low yields.

References

• Benchchem. Application Notes and Protocols: Palladium-Catalyzed Synthesis of Benzofurans from 1-(Allyloxy)-2-bromobenzene. Accessed March 31, 2026.
• Guo, L., et al. (2014). Palladium-catalyzed synthesis of benzofurans via C-H activation/oxidation tandem reaction and its application to the synthesis of decursivine and serotobenine. PubMed.
• Guo, L., et al. (2014). Palladium-catalyzed synthesis of benzofurans via C–H activation/oxidation tandem reaction and its application to the synthesis of decursivine and serotobenine. RSC Publishing.
• PMC. Palladium-Catalyzed C–H Arylation of Benzofurans with Triarylantimony Difluorides for the Synthesis of 2-Arylbenzofurans.
• ACS Publications. (2024). Palladium-Catalyzed Oxidative Cyclization of O-Aryl Cyclic Vinylogous Esters: Synthesis of Benzofuran-Fused Cyclohexenones. The Journal of Organic Chemistry.
• Organic Chemistry Portal. Benzofuran synthesis.
• University of Illinois Division of Research Safety. (2019). Scale-up Reactions.
• Dalton Transactions (RSC Publishing). Palladium complexes with an annellated mesoionic carbene (MIC)
• Development in Sonogashira Coupling: Construction of Indole and Benzo [B] Furan Ring Systems Catalyzed By Pd-Cu and Basic Ionic Liquid [DBU] Ac.
• PMC.
• Benzofuran Synthesis Using a Sonogashira– Larock Heteroannul
• PMC. Metal-Free Arylation of Ethyl Acetoacetate with Hypervalent Diaryliodonium Salts: an Immediate Access to Diverse 3-Aryl-4(1H)-Quinolones.
• Organic Chemistry Portal. Pd-Catalyzed O-Arylation of Ethyl Acetohydroximate: Synthesis of O-Arylhydroxylamines and Substituted Benzofurans.
• RSC Publishing. (2017). Total synthesis of natural products containing benzofuran rings.
• Stanford Environmental Health & Safety. (2023). Scale Up Safety_FINAL.
• Google Patents.
• ACS Publications. (2015). Metal-Free Arylation of Ethyl Acetoacetate with Hypervalent Diaryliodonium Salts: An Immediate Access to Diverse 3-Aryl-4(1H)-Quinolones. The Journal of Organic Chemistry.
• ACS Publications. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes.
• Maimone, T. J., & Buchwald, S. L. (2010). Pd-Catalyzed O-Arylation of Ethyl Acetohydroximate: Synthesis of O-Arylhydroxylamines and Substituted Benzofurans. MIT Open Access Articles.
• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023).
• CSIR Research Space. Palladium-catalysed arylation of acetoacetate esters to yield 2-arylacetic acid esters.
• Best Practices for Working with Chemical Reactions in the Lab.
• RSC Publishing.
• ACS Omega. (2024).
• ResearchGate.
• WuXi RCS. Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal-Magical Power of Quantum Mechanics-Chemistry.
• Bentham Science Publishers. (2024).
• Reddit. (2024). Looking for tips on scaling up organic syntheses : r/chemistry.
• Global Scientific Journal. (2022).
• ResearchGate. (2025). Synthesis, crystal structure, antibacterial activity and computational investigations of ethyl-2-(4-[(benzofuran-2-yl)methyl]-3-methyl-6-oxopyridazin-1(6H)-yl)
• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans.
• Lab Manager. (2022). How to Scale Up a New Synthesis Reaction.
• PMC. Ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)
• Google Patents.
• Reddit. (2021). What are issues/things to consider when scaling up reactions from the lab to a factory? : r/chemistry.
• ResearchGate.
• ScienceOpen. (2019).
• ACS Publications. (2025). Acid-Regulated Selective Synthesis of Benzofuran Derivatives via Single-Component BDA Retro-Aldol/Michael Addition Cascade and [4 + 2] Cycloaddition Reactions. The Journal of Organic Chemistry.
• WuXi RCS.
• Crow, J. M. When it comes to scaling up organic synthesis, it pays to think small.
• Lumen Learning. 11.2. Planning a synthesis | Organic Chemistry II.
• ethyl 2-(benzofuran-2-yl)
• Global Scientific Journal.

Sources

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Scale-Up Reaction Safety | Division of Research Safety | Illinois [drs.illinois.edu]
• 7. fauske.com [fauske.com]
• 8. reddit.com [reddit.com]
• 9. Total synthesis of natural products containing benzofuran rings - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03551A [pubs.rsc.org]
• 10. Benzofuran synthesis [organic-chemistry.org]
• 11. Palladium complexes with an annellated mesoionic carbene (MIC) ligand: catalytic sequential Sonogashira coupling/cyclization reaction for one-pot synthesis of benzofuran, indole, isocoumarin and isoquinolone derivatives - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. spuvvn.edu [spuvvn.edu]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 17. Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 18. benthamdirect.com [benthamdirect.com]
• 19. researchspace.csir.co.za [researchspace.csir.co.za]
• 20. labproinc.com [labproinc.com]
• 21. Pd-Catalyzed O-Arylation of Ethyl Acetohydroximate: Synthesis of O-Arylhydroxylamines and Substituted Benzofurans [organic-chemistry.org]
• 22. dspace.mit.edu [dspace.mit.edu]

Section 1: Frequently Asked Questions (FAQs) on Degradation Mechanisms

Welcome to the Technical Support Center for Ethyl 2-(benzofuran-4-yl)acetate .

As a drug development professional or analytical chemist, encountering unexpected peaks during stability testing or formulation is a common challenge. This compound features two highly distinct reactive centers: an ethyl ester group and a benzofuran heterocyclic core . Understanding the intrinsic chemical causality behind their degradation is critical for developing robust formulations and stability-indicating assays.

This guide provides field-proven insights, self-validating experimental protocols, and mechanistic troubleshooting to help you identify, quantify, and mitigate degradation products.

Q1: During aqueous formulation storage, my RP-HPLC chromatogram shows a new major impurity eluting earlier than the parent API. What is this? A: This is almost certainly 2-(benzofuran-4-yl)acetic acid , the product of ester hydrolysis. The ethyl ester group is susceptible to both acid- and base-catalyzed hydrolysis[1]. Because the resulting carboxylic acid is significantly more polar than the parent ethyl ester, it interacts less with the non-polar C18 stationary phase, resulting in a shorter retention time.

Q2: Why is the ester hydrolysis reaction seemingly irreversible under basic conditions but equilibrium-driven under acidic conditions? A: Causality lies in the final mechanistic step. Under acidic conditions, water acts as a nucleophile attacking the protonated carbonyl, forming an equilibrium with the resulting carboxylic acid and ethanol[2]. However, under basic conditions (saponification), the hydroxide ion attacks the carbonyl to form a tetrahedral intermediate. When the ethoxide leaving group is expelled, it immediately deprotonates the newly formed carboxylic acid. The resulting carboxylate anion is highly stable and immune to nucleophilic attack, driving the reaction irreversibly forward[1].

Q3: My solid API samples are turning yellow/brown over time when exposed to ambient air. What degradation pathway is occurring? A: This discoloration is indicative of oxidative ring-opening of the benzofuran core. The C2–C3 double bond of the furan ring behaves chemically like a cyclic vinyl ether, making it electron-rich and highly susceptible to electrophilic attack by molecular oxygen (autoxidation), peroxides, or trace transition metals[3]. This oxidation typically forms an unstable epoxide or endoperoxide intermediate, which rapidly undergoes ring-opening to form highly conjugated, colored dicarbonyls or substituted phenolic compounds[4].

Section 2: Mechanistic Pathways & Visualizations

To effectively troubleshoot, you must visualize the molecular transformations. Below are the mapped degradation pathways for Ethyl 2-(benzofuran-4-yl)acetate.

Reaction mechanism of acid- and base-catalyzed ester hydrolysis.

Oxidative degradation and ring-opening pathways of the benzofuran core.

Section 3: Troubleshooting Guide & Experimental Protocols

When unknown degradants appear, a systematic Forced Degradation (Stress Testing) protocol is required to validate the stability-indicating power of your analytical methods[5].

Protocol: Self-Validating Forced Degradation Study

This protocol is designed to achieve a target degradation of 5–20%. Degradation beyond 20% risks secondary degradation (degradants degrading into further degradants), which obscures the primary causality.

Step 1: Acid/Base Hydrolysis Stress

• Acid Stress: Dissolve 1 mg/mL of the compound in a 50:50 mixture of Acetonitrile and 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Stress: Dissolve 1 mg/mL of the compound in a 50:50 mixture of Acetonitrile and 0.1 M NaOH. Incubate at room temperature for 2–4 hours (esters hydrolyze rapidly under basic conditions).

• Neutralization (Critical Step): Before HPLC injection, neutralize the acid samples with 0.1 M NaOH and the base samples with 0.1 M HCl. Causality: Injecting extreme pH solutions will distort peak shapes by altering the ionization state of the silica stationary phase and the analyte.

Step 2: Oxidative Stress

• Dissolve 1 mg/mL of the compound in a 50:50 mixture of Acetonitrile and 3% H₂O₂.

• Incubate at room temperature in the dark for 24 hours.

• Quenching (Critical Step): Quench residual peroxide with sodium bisulfite before analysis to prevent on-column oxidation during the HPLC run.

Step 3: LC-MS Analysis & Mass Shift Diagnosis Run the stressed samples using a high-resolution LC-MS (ESI+ and ESI- modes). Use the workflow below to diagnose the degradants based on specific mass shifts.

LC-MS troubleshooting workflow for identifying degradation products.

Section 4: Quantitative Data & Degradant Profiling

The table below summarizes the quantitative expectations and analytical signatures of the primary degradation products you will encounter.

Stress Condition	Primary Degradation Mechanism	Expected Mass Shift (Δ Da)	Structural Change	Chromatographic Shift (RP-HPLC)	Mitigation Strategy
0.1 M NaOH (Base)	Saponification	-28 Da	Loss of ethyl group, formation of carboxylic acid.	Significant shift to earlier RT (higher polarity).	Formulate at pH 4.5 - 6.0; avoid alkaline excipients.
0.1 M HCl (Acid)	Acid-catalyzed Hydrolysis	-28 Da	Loss of ethyl group, formation of carboxylic acid.	Significant shift to earlier RT.	Avoid extreme acidic conditions; use lyophilization for storage.
3% H₂O₂ (Oxidation)	Epoxidation / Ring-opening	+16 Da or +32 Da	Oxygen insertion at C2-C3 furan bond; subsequent ring opening.	Slight shift to earlier RT; multiple complex peaks.	Purge headspace with Argon/N₂; add BHT or EDTA to formulation.
UV Light (Photolysis)	Photo-oxidation / Dimerization	+16 Da or +204 Da	Radical formation leading to oxidation or [2+2] cycloaddition dimers.	Broad late-eluting peaks (dimers/polymers).	Store in amber vials; utilize UV-blocking packaging.

Section 5: References

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism Source: Chemistry Steps URL:[Link]

• 21.6 Chemistry of Esters Source: OpenStax URL:[Link]

• Ring-Expanding and Ring-Opening Transformations of Benzofurans and Indoles with Introducing Heteroatoms Source: Kyoto University Research Information Repository URL:[Link]

• Biomimetic Oxidation of Benzofurans with Hydrogen Peroxide Catalyzed by Mn(III) Porphyrins Source: MDPI (Molecules) URL:[Link]

Sources

• 1. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. 21.6 Chemistry of Esters - Organic Chemistry | OpenStax [openstax.org]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Alternative Synthetic Pathways for 4-Aryl Benzofurans

Introduction & Mechanistic Overview

Welcome to the Technical Support Center. 4-arylbenzofurans are critical structural motifs in medicinal chemistry, frequently serving as the core scaffold for bioactive natural products and potent antiplasmodial agents[1]. However, functionalizing the C4 position presents a notorious synthetic bottleneck.

Because the oxygen atom in the furan ring donates electron density primarily to the C2 and C3 positions via resonance, electrophilic aromatic substitution and direct C-H activation strongly favor the heterocyclic ring. The C4 position on the benzenoid ring is electronically deactivated and sterically hindered by the adjacent furan system. When traditional Suzuki-Miyaura cross-coupling on a 4-halobenzofuran fails due to catalyst poisoning or protodeboronation, chemists must pivot to alternative pathways.

Comparison of traditional cross-coupling versus alternative photoredox and de novo synthetic pathways.

Troubleshooting Guide & FAQs

FAQ 1: Overcoming Poor Regioselectivity in Direct Arylation

User Issue: "I am attempting a direct C-H arylation on an unsubstituted benzofuran using an aryldiazonium salt, but I am recovering predominantly 2-arylbenzofuran instead of my desired 4-arylbenzofuran."

Causality & Solution: You are observing the inherent thermodynamic preference of radical addition. Recent developments in photoredox catalysis have enabled Meerwein-type arylation of benzofurans at room temperature using Eosin Y or Iridium photocatalysts[2]. In this pathway, single-electron transfer (SET) reduces the diazonium salt to an aryl radical. This radical preferentially attacks the C2 position because the resulting intermediate is highly stabilized by the adjacent oxygen atom. Studies show this typically yields a 75:25 regiomeric ratio favoring the C2-adduct[2].

To isolate the 4-arylbenzofuran, you must either install a removable blocking group (e.g., a trimethylsilyl group) at the C2 position prior to the reaction, or rely on precise chromatographic separation of the resulting isomers.

Photoredox catalytic cycle for the generation of aryl radicals and subsequent benzofuran arylation.

Self-Validating Protocol: Photoredox-Catalyzed Meerwein Arylation

• Degassing & Setup: Dissolve benzofuran (1.0 equiv), aryldiazonium tetrafluoroborate (1.5 equiv), and Eosin Y (2 mol%) in DMSO. Validation Check: Add a trace amount of resazurin indicator; sparge with Argon until the solution transitions from pink to colorless, confirming the strict anaerobic environment required to prevent excited-state quenching.

• Irradiation: Irradiate the mixture with 530 nm green LEDs at 25°C for 14 hours. Validation Check: Monitor via TLC (Hexanes/EtOAc). The disappearance of the diazonium salt spot (visualized via UV) confirms radical generation.

• Quenching & Extraction: Dilute with water and extract with EtOAc. Validation Check: The aqueous layer should retain the intense pink/orange color of the Eosin Y catalyst, while the organic layer contains the product mixture.

• Regiomer Separation: Purify via flash chromatography. Validation Check: Run 1 H NMR on the isolated fractions. The C4-aryl product will exhibit an ABX spin system for the benzenoid protons and two distinct doublets for the C2/C3 protons, whereas the C2-aryl byproduct will show a characteristic singlet (~6.9 ppm) for the isolated C3 proton.

FAQ 2: Bypassing Catalyst Poisoning via De Novo Ring Synthesis

User Issue: "My 4-bromobenzofuran substrate contains a thioether moiety that is irreversibly poisoning my Palladium catalyst during cross-coupling. How can I install the aryl group?"

Causality & Solution: When the intact benzofuran core cannot tolerate cross-coupling conditions, you must assemble the furan ring after the benzenoid ring is already arylated. A highly regiospecific alternative is the oxidative cyclization of 3-aryl-1-(trimethylsilyloxy)cyclohexenones with ethyl vinyl ether[3]. By pre-installing the aryl group on the cyclohexenone, you entirely bypass the electronic deactivation and steric hindrance of the benzofuran C4 position. The reaction proceeds via Pd(II)-mediated oxidative addition to the silyl enol ether, followed by ring closure and aromatization, yielding the 4-arylbenzofuran in moderate (39–58%) but highly pure yields[3].

Self-Validating Protocol: Oxidative Cyclization of Cyclohexenones

• Silyl Enol Ether Formation: Treat the 3-arylcyclohexenone with LDA at -78°C, followed by TMS-Cl quench. Validation Check: Analyze the crude intermediate via IR spectroscopy. The complete disappearance of the ketone C=O stretch (~1680 cm⁻¹) and the appearance of a C=C stretch (~1620 cm⁻¹) confirms successful enolization.

• Oxidative Addition: Dissolve the silyl enol ether and ethyl vinyl ether (3.0 equiv) in acetic acid. Add Pd(OAc) 2​ (10 mol%) and benzoquinone (1.5 equiv) as a terminal oxidant. Validation Check: The solution will transition from yellow to deep brown as Pd(II) inserts into the substrate. If a black precipitate (Pd black) forms rapidly, the benzoquinone reoxidation cycle is failing; check reagent stoichiometry.

• Aromatization & Isolation: Heat the mixture to 60°C for 6 hours to drive the aromatization. Neutralize with saturated NaHCO 3​ and extract with DCM. Validation Check: GC-MS analysis of the crude mixture must show the exact mass of the aromatized 4-arylbenzofuran core, confirming the loss of the TMS group and the successful oxidative cascade.

FAQ 3: Mitigating Protodeboronation in C4 Suzuki-Miyaura Couplings

User Issue: "I am forced to use a 4-chlorobenzofuran for my Suzuki-Miyaura coupling. I observe massive degradation of my arylboronic acid, but very little cross-coupled product."

Causality & Solution: 4-chlorobenzofurans undergo oxidative addition with Palladium much slower than their bromo- or iodo-counterparts. Because the C4 position is sterically hindered, the catalytic cycle stalls at the oxidative addition step. While the catalyst is stalled, the arylboronic acid remains exposed to the basic aqueous conditions and undergoes off-cycle protodeboronation (cleavage of the C-B bond by water).

To fix this, you must accelerate the oxidative addition step to outcompete the degradation. Switch from standard ligands (like PPh 3​ or dppf) to highly active, electron-rich, and bulky dialkylbiaryl phosphine ligands like XPhos or SPhos . Their electron richness accelerates oxidative addition into the C-Cl bond, while their steric bulk forces the rapid reductive elimination of the product.

Quantitative Data: Optimization of C4-Suzuki Coupling Conditions vs. Protodeboronation

Ligand	Base	Solvent System	Temp (°C)	Time (h)	Product Yield (%)	Protodeboronation (%)
PPh 3​	Na 2​ CO 3​	Toluene / H 2​ O	90	24	15%	65%
dppf	K 2​ CO 3​	Dioxane / H 2​ O	90	18	42%	40%
SPhos	K 3​ PO 4​	Toluene / H 2​ O	100	12	88%	<5%
XPhos	K 3​ PO 4​	Toluene / H 2​ O	100	12	91%	<5%

Note: Data reflects typical optimization trajectories for sterically hindered C4-chlorobenzofuran substrates. Using XPhos with a weaker, anhydrous base can further suppress protodeboronation if utilizing highly unstable heteroaryl boronic acids.

References

• Kapche, G. D. W. F., et al. "Antiplasmodial and cytotoxic activities of flavonoids and arylbenzofuran derivatives from Morus mesozygia.
• "Synthesis of Aromatic Heterocycles." J. Chem. Soc., Perkin Trans. 1, 2001, 2491–2515.
• Rawat, S., et al. "PHOTOREDOX-CATALYZED MEERWEIN ARYLATION OF BENZOFURANS." Book of Abstracts - eRepository @ Seton Hall, 2022.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scholarship.shu.edu [scholarship.shu.edu]
• 3. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation Analysis of Benzofuran Derivatives

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural characterization of novel chemical entities is paramount. The benzofuran scaffold is a privileged motif, present in a multitude of natural products and synthetic compounds with a wide array of biological activities.[1][2][3] Mass spectrometry, particularly when coupled with tandem MS (MS/MS) techniques, stands as a cornerstone for the structural elucidation of these molecules. This guide provides an in-depth, comparative analysis of the gas-phase fragmentation behavior of substituted benzofurans, grounded in established mechanistic principles and supported by experimental data.

The Analytical Imperative: Why Mass Spectrometry for Benzofuran Analysis?

The efficacy and metabolic fate of a benzofuran-based drug candidate are intrinsically linked to its precise chemical structure, including the nature and position of its substituents. Mass spectrometry offers unparalleled sensitivity and specificity for:

• Molecular Weight Determination: High-resolution mass spectrometry (HRMS) provides accurate mass measurements, enabling the rapid determination of elemental composition.

• Structural Elucidation: The fragmentation patterns generated upon energetic activation of a molecule are not random; they are governed by the principles of chemical reactivity and stability of the resulting ions. These patterns serve as a "molecular fingerprint," allowing for detailed structural inference.

• Isomer Differentiation: Positional isomers of substituted benzofurans can exhibit dramatically different pharmacological profiles. Tandem mass spectrometry (MS/MS) is a powerful tool for distinguishing between such isomers based on their unique fragmentation pathways.[4][5][6][7]

Ionization Techniques: The Gateway to the Mass Analyzer

The choice of ionization technique is critical and depends on the physicochemical properties of the analyte. For benzofuran derivatives, the most common methods are Electrospray Ionization (ESI) and Electron Ionization (EI).

• Electrospray Ionization (ESI): As the most prevalent technique for LC-MS, ESI is a soft ionization method ideal for polar, thermally labile, and high-molecular-weight benzofurans.[8] It typically generates protonated molecules [M+H]+ or deprotonated molecules [M-H]-, which are then subjected to fragmentation. The initial protonation site can significantly influence the subsequent fragmentation cascade.[9]

• Electron Ionization (EI): Often coupled with Gas Chromatography (GC), EI is a hard ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often complex fragmentation. This can be highly informative for structural elucidation, providing a reproducible fragmentation pattern that can be compared against spectral libraries like the NIST database.[10][11]

The Foundation: Fragmentation of the Unsubstituted Benzofuran Core

Understanding the fragmentation of the basic benzofuran skeleton is essential for interpreting the spectra of its more complex derivatives.

Under Electron Ionization (EI): The EI mass spectrum of benzofuran is characterized by a prominent molecular ion (M+•) at m/z 118. The primary fragmentation pathway involves the loss of carbon monoxide (CO), a stable neutral molecule, to form the phenylacetylene radical cation at m/z 90. Subsequent loss of a hydrogen atom yields the highly stable C7H5+ ion at m/z 89.[12]

Caption: Primary EI fragmentation of the benzofuran core.

A Comparative Analysis: How Substituents Dictate Fragmentation Pathways

The true analytical power of mass spectrometry is realized when comparing the fragmentation of substituted benzofurans. The nature, position, and electronic properties of the substituent profoundly influence the fragmentation pathways, providing a roadmap to the molecule's structure.

Aroylbenzofurans are a common structural class. Under ESI-MS/MS conditions, 2-aroylbenzofurans exhibit characteristic fragmentation patterns.[9][13]

• Key Fragmentation: A dominant pathway involves the cleavage of the bond between the benzofuran ring and the carbonyl group. For a 2-benzoylbenzofuran, this leads to the formation of a benzoyl cation (m/z 105) and a neutral benzofuran molecule. Another competitive pathway involves a hydrogen rearrangement, leading to the loss of a neutral benzene molecule and the formation of a protonated benzofuran-2-carbonyl ion.[9][13]

• Substituent Effects: Halogen (Br, Cl) or methoxy (CH3O) groups on the aroyl ring lead to diagnostic neutral losses. For example, a methoxy group can be lost as formaldehyde (CH2O).[9][13]

This class of compounds, often encountered in forensic and clinical settings, presents a compelling case for isomer differentiation. The position of the aminopropyl side chain (e.g., at C2, C5, or C6) drastically alters the fragmentation.[5][14][15]

• Alpha-Cleavage: A hallmark of amines, α-cleavage adjacent to the nitrogen atom is a major fragmentation route.[16] For 2-(2-methylaminopropyl)benzofuran (2-MAPB), this leads to a high abundance of the ion at m/z 58.[5]

• Positional Isomer Differentiation: In contrast, for 5-(2-methylaminopropyl)benzofuran (5-MAPB), cleavage of the side chain results in a benzylic-type carbocation that is stabilized by conjugation with the benzofuran ring system, leading to a characteristic product ion at m/z 131.[5] This clear difference in fragmentation allows for the unambiguous differentiation of these two positional isomers.[5]

In more complex systems like benzofuran neolignans, fragmentation often proceeds through a series of sequential neutral losses.[17][18]

• Common Neutral Losses: Under ESI-CID, common losses include methanol (MeOH), water (H2O), and carbon monoxide (CO).[17][18]

• Diagnostic Ions: Specific structural features give rise to diagnostic ions. For instance, a hydroxyl group at certain positions is associated with the loss of water, while a methoxy group leads to the loss of methanol.[17]

Substituent Class	Ionization	Key Fragmentation Pathways	Diagnostic Ions/Losses
Unsubstituted	EI	Loss of CO, then H•	m/z 90, m/z 89
2-Aroyl	ESI (+)	Cleavage of C-C(O) bond, loss of aryl group	Acylium ions (e.g., m/z 105 for benzoyl), loss of arene
Aminopropyl	ESI (+)	α-cleavage at the amine	Varies by isomer: m/z 58 for 2-substituted, m/z 131 for 5-substituted
Neolignans	ESI (+)	Sequential neutral losses	Loss of MeOH, H2O, CO

Experimental Protocols: A Practical Workflow

Achieving high-quality, reproducible data requires meticulous experimental design. The following is a generalized workflow for the LC-MS/MS analysis of benzofuran derivatives.

Caption: General workflow for LC-MS/MS analysis of benzofurans.

• Sample Preparation:

  • Accurately weigh and dissolve the benzofuran derivative in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a final concentration of approximately 1 µg/mL.

  • For ESI analysis, it is common to add a small amount of acid (e.g., 0.1% formic acid) to promote protonation [M+H]+ or base (e.g., 0.1% ammonium hydroxide) for deprotonation [M-H]-.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is a good starting point for many benzofuran derivatives.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A typical gradient might start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate at 5% B for 3 minutes. The gradient should be optimized to achieve good chromatographic separation of isomers and impurities.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry:

  • Instrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is recommended for accurate mass measurements.[19][20]

  • Ionization Mode: ESI positive ion mode is generally a good starting point.

  • Full Scan (MS1): Acquire data over a mass range of m/z 100-1000 to detect the parent ion.

  • Tandem MS (MS/MS): Use data-dependent acquisition (DDA) to automatically trigger MS/MS fragmentation on the most intense ions from the full scan.

  • Collision Energy: Apply a range of collision energies (e.g., 10, 20, 40 eV) to observe both low-energy (rearrangement-driven) and high-energy (bond cleavage) fragmentation.

Conclusion: From Spectra to Structure

The fragmentation patterns of benzofuran derivatives in mass spectrometry are a rich source of structural information. By systematically evaluating the influence of different substituents and ionization techniques, researchers can confidently elucidate the structures of novel compounds. A thorough understanding of fundamental fragmentation mechanisms, such as alpha-cleavage for amines and characteristic neutral losses for aroyl and neolignan derivatives, is key. When combined with high-resolution instrumentation and robust chromatographic separation, mass spectrometry provides an indispensable toolkit for advancing research and development in fields where benzofuran chemistry plays a critical role.

References

• Dias, H. J., et al. (2019). Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 54(1), 35-46. [Link]

• Begala, M., et al. (2007). 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase. Rapid Communications in Mass Spectrometry, 21(8), 1414-20. [Link]

• ResearchGate. (n.d.). Electron ionization mass spectra of (a) 2,3-dihydrobenzofuran-5-carboxaldehyde 4 and (b) 5-[1-(2-nitro-1-propenyl)]-2,3-dihydrobenzofuran 5.
• ResearchGate. (n.d.). Gas‐phase fragmentation reactions of protonated benzofuran‐ and dihydrobenzofuran‐type neolignans investigated by accurate‐mass electrospray ionization tandem mass spectrometry. Request PDF.

• Dias, H. J., et al. (2017). Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry, 52(12), 809-816. [Link]

• Begala, M., & Delogu, G. L. (2019). Unexpected detection of 3-aroylbenzofuran side products in the preparation of 2-arylbenzofurans: Identification, characterization, and comparison with chalcone's fragmentation patterns using EI/MSn. Journal of Mass Spectrometry, 54(9), 750-760. [Link]

• Dias, H. J., et al. (2017). Fragmentation of 2‐aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry.

• Welter, J., et al. (2015). Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR). Analytical and Bioanalytical Chemistry, 407(11), 3457-70. [Link]

• Begala, M., et al. (2009). Formation of 2-substituted benzofuran fragment ions from 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives under electron ionization-a useful precursor ion for isomeric differentiation. Journal of Mass Spectrometry, 44(2), 245-51. [Link]

• Zhang, Y., et al. (2024). Structural confirmation of position isomers 2-(2-methylaminoprolyl)benzofuran and 5-(2-methylaminopropyl)benzofuran: a combined mass spectrometric and computational study. Rapid Communications in Mass Spectrometry. [Link]

• Welter, J., et al. (2015). Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MSn techniques. ResearchGate. [Link]

• Thermo Fisher Scientific. (n.d.).

• National Institute of Standards and Technology. (n.d.). Benzofuran. In NIST Chemistry WebBook. [Link]

• ResearchGate. (n.d.). Spectrum of product ions resulting from the collision-induced dissociation of the ion with m/z 192.1019.

• Ceraulo, L., et al. (2001). Electrospray ionisation tandem mass spectrometry in the characterisation of isomeric benzofurocoumarins. Rapid Communications in Mass Spectrometry, 15(12), 1000-10. [Link]

• ResearchGate. (n.d.). The mass fragmentation patterns of compound (3, HMBPP).

• Wu, Z. J., et al. (2010). Analysis of benzofuran derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry, 24(8), 1211-5. [Link]

• Herath, D., et al. (2019). The Fragment-Based Development of a Benzofuran Hit as a New Class of Escherichia coli DsbA Inhibitors. Molecules, 24(20), 3749. [Link]

• Fung, D., et al. (1985). Gas chromatographic/mass spectrometric analysis of specific isomers of polychlorodibenzofurans. Biomedical Mass Spectrometry, 12(6), 247-53. [Link]

• Karancsi, T., et al. (1997). Unusual Behaviour of Some Isochromene and Benzofuran Derivatives During Electrospray Ionization. Rapid Communications in Mass Spectrometry, 11(1), 81-85.

• National Institute of Standards and Technology. (n.d.). Dibenzofuran. In NIST Chemistry WebBook. [Link]

• Smyth, T., et al. (2011). Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. The Open Organic Chemistry Journal, 5, 10-18.

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Dembitsky, V. M. (2016). Mass Spectrometry for Natural Products Research: Challenges, Pitfalls, and Opportunities.

• Kim, J., et al. (2016). Tentative identification of in vitro metabolites of 5-APDB, a synthetic benzofuran, by LC-Q/TOF-MS. Journal of Chromatography B, 1033-1034, 301-306. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Patel, V. D., et al. (2022). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity.

• Hughes, D. E., & Duffin, K. L. (2000). The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization. Journal of Pharmaceutical and Biomedical Analysis, 23(4), 649-59. [Link]

• Tang, S. Y., et al. (1979). Mass spectrometry of some furanocoumarins. Canadian Journal of Chemistry, 57(15), 1995-2002.

• Nielsen, T. E., et al. (2017). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. ACS Combinatorial Science, 19(4), 256-262. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Formation of 2-substituted benzofuran fragment ions from 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives under electron ionization-a useful precursor ion for isomeric differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural confirmation of position isomers 2-(2-methylaminoprolyl)benzofuran and 5-(2-methylaminopropyl)benzofuran: a combined mass spectrometric and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Electrospray ionisation tandem mass spectrometry in the characterisation of isomeric benzofurocoumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Benzofuran [webbook.nist.gov]
• 11. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 12. benthamopen.com [benthamopen.com]
• 13. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MS(n) techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Analysis of benzofuran derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Tentative identification of in vitro metabolites of 5-APDB, a synthetic benzofuran, by LC-Q/TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Techniques for Benzofuran Compounds

Introduction: The Analytical Imperative for Benzofuran Compounds

Benzofuran derivatives are a cornerstone of modern medicinal chemistry and materials science, forming the structural core of numerous pharmacologically active agents and high-performance materials.[1][2] Their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, make them a focal point in drug discovery.[1][2] Consequently, the development and quality control of products containing these moieties demand analytical methods that are not just accurate and reliable, but also demonstrably consistent across different platforms and laboratories.[1][3][4]

This guide addresses the critical process of cross-validation , a documented comparison of two or more analytical procedures that demonstrates they provide equivalent results for a specific application.[5][6][7] The objective is not merely to present disparate methods but to provide a cohesive framework for ensuring data integrity and interchangeability. Whether you are transferring a method to a new facility, implementing a secondary quality control (QC) check, or comparing a novel method against an established one, a robust cross-validation strategy is paramount. We will explore the cross-validation of the most pertinent analytical techniques for benzofuran analysis—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—supported by the definitive structural elucidation power of Nuclear Magnetic Resonance (NMR) spectroscopy.

The Bedrock of Analysis: Principles of Method Validation

Before embarking on a cross-validation study, it is essential to understand that each individual method must first be validated to be fit for its intended purpose.[8][9][10] Regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide a comprehensive framework for this process.[11][12][13] The recent ICH Q2(R2) guideline modernizes these principles, emphasizing a lifecycle-based model for analytical procedures.[12][14]

A properly validated method provides documented evidence of its performance characteristics:[9][15][16][17]

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[18]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Linearity & Range: The ability to elicit test results that are directly proportional to the analyte concentration over a defined interval.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

The ultimate goal of validation is to demonstrate that the analytical procedure is suitable for its intended purpose, a concept known as "fitness for purpose."[8][10]

The Analytical Toolkit: A Comparative Overview

The choice of an analytical technique is dictated by the physicochemical properties of the benzofuran analyte and the specific goals of the analysis (e.g., purity assay vs. trace impurity identification).

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for the analysis of non-volatile or thermally sensitive organic molecules like most benzofuran derivatives.[19][20][21] It separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.[21] For benzofurans, reversed-phase HPLC (RP-HPLC) using a C18 column is the most common approach due to the aromatic and moderately non-polar nature of the analytes.[22] Its primary strength lies in its versatility, high-resolution power, and suitability for quantitative analysis using UV or photodiode array (PDA) detectors.[21][22][23]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is exceptionally powerful for the analysis of volatile and thermally stable compounds.[19][24] It separates analytes in the gas phase based on their boiling points and interaction with the stationary phase, followed by detection with a mass spectrometer, which provides both quantitative data and structural information based on mass fragmentation patterns.[19][25] GC-MS offers superior sensitivity and selectivity for identifying trace-level volatile impurities.[21][24] However, its application to benzofurans with polar functional groups (e.g., hydroxyls) may necessitate a derivatization step to increase volatility and prevent poor peak shape.[26]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a primary tool for routine quantification in a QC environment, NMR is the gold standard for unambiguous structural elucidation and confirmation.[27][28] It provides detailed information about the carbon-hydrogen framework of a molecule, allowing for the differentiation of isomers and the definitive identification of reference standards and isolated impurities.[27]

The Cross-Validation Workflow: Ensuring Method Equivalency

Cross-validation serves as the bridge between two validated methods, providing documented proof of their equivalency. This process is crucial during method transfer between laboratories or when introducing a new technology.[5][29]

The logical flow of a cross-validation study is depicted below.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medium.com [medium.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pharmaceutical Analytical Methods Validation, Verification and Transfer - CD Formulation [formulationbio.com]
• 7. Cross-Validation of Bioanalytical Methods: When, Why and How? [pharma-iq.com]
• 8. fda.gov [fda.gov]
• 9. database.ich.org [database.ich.org]
• 10. biopharminternational.com [biopharminternational.com]
• 11. scribd.com [scribd.com]
• 12. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 13. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 14. qbdgroup.com [qbdgroup.com]
• 15. Analytical Method Validation (AMV) in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]
• 16. emerypharma.com [emerypharma.com]
• 17. ema.europa.eu [ema.europa.eu]
• 18. biopharminternational.com [biopharminternational.com]
• 19. amptechfl.com [amptechfl.com]
• 20. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. Comparing HPLC and GC: Retention Time and Effectiveness [eureka.patsnap.com]
• 24. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 25. The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. pdf.benchchem.com [pdf.benchchem.com]
• 27. pdf.benchchem.com [pdf.benchchem.com]
• 28. researchgate.net [researchgate.net]
• 29. e-b-f.eu [e-b-f.eu]

Safety & Regulatory Compliance

Ethyl 2-(1-benzofuran-4-yl)acetate proper disposal procedures

Advanced Operational and Disposal Logistics for Ethyl 2-(1-benzofuran-4-yl)acetate

As drug development professionals and synthetic chemists, handling novel heterocyclic intermediates requires extrapolating safety protocols from foundational chemical principles. Because a specific, universally standardized Safety Data Sheet (SDS) for Ethyl 2-(1-benzofuran-4-yl)acetate may not be available, we must construct a rigorous handling and disposal framework based on its structural moieties: the benzofuran core and the ethyl ester side chain.

This guide provides the essential causality, operational logistics, and step-by-step disposal methodologies required to manage this compound safely and in compliance with environmental regulations.

Mechanistic Hazard Profiling (The "Why")

To design a self-validating safety protocol, we must first understand the chemical behavior of the molecule's distinct functional groups:

• The Benzofuran Core: Structurally similar compounds, such as 2,3-benzofuran, are classified as Category 2 suspected carcinogens and present chronic aquatic toxicity (Category Chronic 3)[1]. The conjugated pi-system allows for potential DNA intercalation or reactive epoxide metabolite formation in vivo, necessitating strict exposure controls. Furthermore, its low water solubility and environmental persistence mean aquatic release must be absolutely prevented[2].

• The Ethyl Ester Side Chain: Organic esters contribute to the molecule's overall volatility and flammability. The compound should be treated as a Category 3 Flammable Liquid[1]. Esters are highly susceptible to base- or acid-catalyzed hydrolysis; therefore, the compound must be segregated from strong acids, bases, and oxidizing agents during storage and disposal to prevent exothermic degradation[3].

Table 1: Extrapolated Hazard Classification & Causality

Hazard Category	GHS Classification	Structural Causality	Operational Implication
Flammability	Category 3 (Flammable Liquid/Vapor)	Volatile organic ester moiety.	Keep away from heat/sparks. Use non-sparking tools[1].
Health Hazard	Category 2 (Suspected Carcinogen)	Benzofuran ring system (metabolic activation).	Mandates use of certified chemical fume hood and strict PPE[4].
Environmental	Category 3 (Chronic Aquatic Toxicity)	High lipophilicity, low water solubility.	Do NOT wash down the sewer. Mandates high-temp incineration[1][2].

Immediate Safety & PPE Logistics

Before initiating any workflow or disposal procedure, the following engineering controls and Personal Protective Equipment (PPE) must be verified. All handling must occur within a certified chemical fume hood to mitigate inhalation risks[4].

Table 2: Required PPE and Specifications

Body Part	Required PPE	Specifications & Best Practices
Eyes/Face	Safety Goggles & Face Shield	Goggles must provide a complete seal. Face shield required if splash risk exists[4].
Hands	Chemical-Resistant Gloves	Nitrile or neoprene. Inspect for degradation before use. Remove using proper technique[4].
Body	Flame-Resistant Lab Coat	Nomex or equivalent, worn over non-synthetic clothing covering the entire body[4].

Step-by-Step Disposal Methodology

Every protocol described below is designed as a self-validating system, ensuring that safety checks are built directly into the workflow.

Phase 1: Spill Management & Immediate Containment

Accidental releases require immediate intervention to prevent vapor accumulation and environmental contamination.

• Assessment & Evacuation: Immediately eliminate all ignition sources (hot plates, open flames). Ensure the fume hood or room ventilation is operating at maximum capacity[1].

• Neutralization/Absorption: Apply an inert absorbent material, such as dry sand or vermiculite, to the spill. Validation Check: Never use combustible materials like paper towels. Combustible absorbents combined with flammable organic esters create a severe, spontaneous fire hazard[4].

• Collection: Use non-sparking tools to sweep the saturated absorbent into a chemically resistant, sealable container (e.g., High-Density Polyethylene - HDPE)[1][2].

Phase 2: Routine Waste Segregation

Proper segregation prevents dangerous cross-reactions and reduces the financial burden of waste processing.

• Stream Identification: Classify the waste as "Non-Halogenated Organic Solvent Waste." (Note: If your specific reaction utilized halogenated solvents like dichloromethane, it must be routed to the halogenated stream).

• Incompatibility Check: Verify that the target waste carboy does not contain strong oxidizers or strong aqueous acids/bases. Validation Check: Mixing an organic ester with strong aqueous bases will initiate exothermic hydrolysis, potentially over-pressurizing and rupturing the sealed container[3].

Phase 3: Packaging and Labeling

• Primary Containment: Transfer the segregated waste into a compatible, tightly closed container. Ground and bond the container and receiving equipment to prevent static discharge sparks[1][2].

• Secondary Containment: Place the primary waste container within a secondary spill tray. Store in a cool, dry, well-ventilated area that is locked up and isolated from light and air exposure[2].

• Regulatory Labeling: Clearly label the container with: "Hazardous Waste: Flammable Liquid, Contains Benzofuran Derivatives. Toxic to Aquatic Life."

Phase 4: Final Destruction (High-Temperature Incineration)

• Regulatory Transfer: Entrust the packaged waste to a licensed hazardous waste disposal facility.

• Destruction Mechanism: The EPA-preferred method of disposal for bulk organic esters and benzofuran derivatives is high-temperature incineration (>1000°C)[3]. Validation Check: Incineration completely oxidizes the carbon framework to CO₂ and H₂O, permanently neutralizing the chronic aquatic toxicity associated with benzofuran derivatives. Under no circumstances should this compound be disposed of via municipal sewage[1][3].

Disposal Workflow Visualization

Workflow for the segregation, containment, and thermal destruction of benzofuran-derivative waste.

References

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. US Environmental Protection Agency (EPA). Available at:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Ethyl 2-(1-benzofuran-4-yl)acetate

In my tenure overseeing chemical synthesis workflows and laboratory safety programs, I have found that handling specialized molecular building blocks like Ethyl 2-(1-benzofuran-4-yl)acetate requires more than a cursory glance at a Safety Data Sheet (SDS). It requires a mechanistic understanding of the molecule itself.

Widely utilized by drug development professionals to synthesize therapeutics targeting neurological and metabolic pathways, this compound presents a unique intersection of hazards. To ensure operational integrity and researcher safety, every protocol must be a self-validating system. Below is a comprehensive, field-proven guide to the personal protective equipment (PPE) and operational controls required for handling this chemical.

Hazard Identification & Mechanistic Causality

To design an effective safety protocol, we must first understand why this compound behaves the way it does. The hazards of Ethyl 2-(1-benzofuran-4-yl)acetate are dictated by its bipartite molecular structure:

• Dermal Penetration (The Benzofuran Core): The benzofuran ring system is highly lipophilic. If the compound contacts unprotected skin, it can rapidly partition into the lipid-rich stratum corneum, causing localized irritation and facilitating potential systemic absorption[1].

• Respiratory Toxicity (The Ethyl Ester Moiety): The ethyl acetate functional group imparts significant volatility to the molecule. Inhalation of these vapors can lead to Specific Target Organ Toxicity - Single Exposure (STOT SE 3), primarily manifesting as severe respiratory tract irritation and central nervous system depression[2].

• Chemical Reactivity: As an ester, the compound is susceptible to hydrolysis. Exposure to strong ambient acids or bases can degrade the molecule into benzofuran-4-acetic acid and ethanol, altering its hazard profile and potentially generating flammable byproducts[3].

Quantitative PPE & Engineering Control Matrix

A robust safety system relies on redundant layers of protection. In accordance with OSHA 29 CFR 1910.132[4], the following controls are mandatory. I have summarized the quantitative specifications and the mechanistic rationale for each requirement below.

PPE / Control Category	Quantitative Specification	Causality / Rationale
Protective Gloves	Nitrile, ≥ 0.11 mm thickness	The lipophilic benzofuran ring requires a physical barrier; ≥ 0.11 mm nitrile prevents rapid permeation of the ester moiety.
Eye Protection	ANSI Z87.1 Splash Goggles	Protects against Category 2A severe eye irritation from micro-droplets (0.1 - 100 μm) generated during liquid transfer.
Fume Hood (Engineering)	Face Velocity: 80 - 120 fpm	Maintains negative pressure to capture volatile ethyl ester fumes, preventing STOT SE 3 respiratory toxicity.
Respiratory Protection	Half-mask with OV Cartridges	Required under OSHA 1910.134[5] only if ambient vapor concentration exceeds permissible limits (e.g., > 400 ppm) due to ventilation failure.
Body Protection	Flame-resistant (FR) Lab Coat	The ethyl acetate derivative is potentially combustible. FR material mitigates ignition risks from static discharge.

Operational Workflow & Step-by-Step Methodology

Do not rely solely on PPE; engineering controls and procedural discipline are your primary defenses.

Operational Safety Workflow for Handling Ethyl 2-(1-benzofuran-4-yl)acetate.

Procedural Handling Steps:

• Engineering Control Verification: Before opening the reagent bottle, verify that your chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). This specific velocity range is critical; too low, and vapors escape into the lab; too high, and turbulent eddies can pull vapors out of the hood.

• PPE Donning: Equip all mandatory PPE as outlined in the matrix. Ensure your nitrile gloves are pulled over the cuffs of the flame-resistant lab coat to eliminate any exposed skin at the wrists.

• Reagent Transfer:

  • For Liquids: Use a positive displacement pipette. This prevents the aerosolization and dripping commonly associated with volatile organic liquids expanding in the air cushion of standard air-displacement pipettes.

  • For Solids/Slurries: Use an anti-static, grounded spatula. The friction from transferring powders can generate static electricity, which serves as an ignition source for concentrated ester vapors[6].

• Reaction Execution: Conduct all syntheses in a closed system purged with an inert gas (e.g., Argon). This dual-purpose step protects the moisture-sensitive ester from premature hydrolysis while containing volatile emissions.

• Decontamination: Post-operation, wipe down the balance, fume hood sash, and workspace with 70% ethanol, followed by a distilled water rinse. Ethanol effectively solubilizes the residual ester without initiating hazardous secondary reactions.

Spill Response & Disposal Plan

Even with meticulous planning, accidental releases occur. Your response must be immediate, procedural, and grounded in chemical compatibility.

Minor Spill Protocol:

• Isolate: Evacuate non-essential personnel from the immediate vicinity and maximize the fume hood exhaust to clear volatile fumes.

• Absorb: Cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry diatomaceous earth[7]. Crucial Causality: Never use combustible materials like sawdust. The ethyl acetate moiety presents a flammability risk, and organic absorbents can act as kindling if static discharge occurs[6].

• Neutralize & Collect: Sweep the absorbed mixture using non-sparking tools (e.g., brass or plastic dustpans) and place it into a chemically resistant, sealable container.

Logistical Disposal Plan:

• Categorization: Segregate the collected waste strictly as "Non-Halogenated Organic Waste." Mixing this with halogenated waste can lead to complex, highly toxic byproducts during incineration.

• Storage: Store the waste in a tightly sealed, clearly labeled high-density polyethylene (HDPE) container. Keep it in a designated, well-ventilated flammable storage cabinet away from direct sunlight and incompatible materials (strong oxidizers, acids, and bases) until scheduled environmental health and safety (EHS) pickup[8].

References

• Title: Personal Protective Equipment - General Requirements (29 CFR 1910.132) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Respiratory Protection Standard (29 CFR 1910.134) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: 2-(1-Benzofuran-4-yl)acetate Compound Summary (CID 7082410) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

Sources

• 1. 2-(1-Benzofuran-4-yl)acetate | C10H7O3- | CID 7082410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synquestlabs.com [synquestlabs.com]
• 3. echemi.com [echemi.com]
• 4. osha.gov [osha.gov]
• 5. Major Requirements of OSHA's Respiratory Protection Standard 29 CFR 1910.134 | Occupational Safety and Health Administration [osha.gov]
• 6. Page loading... [guidechem.com]
• 7. labbox.es [labbox.es]
• 8. echemi.com [echemi.com]